Preclinical Pharmacokinetics and Metabolic Profiling of {1-[4-(Methylsulfanyl)phenyl]ethyl}(propyl)amine
Executive Summary & Structural Rationale The compound {1-[4-(Methylsulfanyl)phenyl]ethyl}(propyl)amine is a novel, lipophilic secondary amine belonging to the substituted α -methylbenzylamine class. Structurally, it feat...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary & Structural Rationale
The compound {1-[4-(Methylsulfanyl)phenyl]ethyl}(propyl)amine is a novel, lipophilic secondary amine belonging to the substituted
α
-methylbenzylamine class. Structurally, it features a 1-phenylethylamine backbone, an
N
-propyl side chain, and a highly reactive 4-methylsulfanyl (4-methylthio) moiety.
In preclinical drug discovery, understanding the pharmacokinetic (PK) and pharmacodynamic (PD) liabilities of this scaffold is critical. The
N
-propyl group enhances lipophilicity and blood-brain barrier (BBB) penetrance but introduces a metabolic soft spot for
N
-dealkylation. Concurrently, the 4-methylsulfanyl group is highly susceptible to
S
-oxidation. Because exact empirical data on this specific molecule is limited, this whitepaper establishes a rigorous, predictive PK and metabolic framework extrapolated from its closest structural homologue, 4-methylthioamphetamine (4-MTA), utilizing field-proven self-validating methodologies.
Table 1: Predicted Physicochemical & In Silico Parameters
Causality: High lipophilicity (LogP > 3) and a basic amine (pKa ~9.5) dictate that the compound will be highly sequestered in lipid-rich tissues (high Volume of Distribution) and require extensive hepatic clearance.
Parameter
Predicted Value
Pharmacokinetic Implication
Molecular Weight
209.35 g/mol
Optimal for rapid passive diffusion across the BBB.
LogP
3.15 ± 0.2
High lipophilicity; extensive tissue distribution expected.
pKa (Secondary Amine)
9.5 ± 0.1
Protonated at physiological pH (7.4); favors lysosomal trapping.
Topological Polar Surface Area
37.3 Ų
Excellent oral bioavailability and CNS penetrance.
Hepatic Extraction Ratio (E_H)
> 0.6 (High)
Susceptible to significant first-pass metabolism via CYP450s.
Phase I and Phase II Metabolic Pathways
The biotransformation of {1-[4-(Methylsulfanyl)phenyl]ethyl}(propyl)amine is driven by the electron density of its functional groups. Based on authoritative metabolic studies of the homologous 4-MTA scaffold[1], the target compound undergoes three primary Phase I pathways:
S
-Oxidation (Toxicity Driver): The electron-rich sulfur atom is rapidly oxidized by Flavin-containing monooxygenases (FMO3) and Cytochrome P450 2D6 (CYP2D6) to form a sulfoxide, and subsequently, a sulfone. Interestingly, CYP2D6 rapid metabolizers show increased susceptibility to cytotoxicity from 4-methylsulfanylphenethylamines, indicating that these oxidized sulfur metabolites are reactive and potentially neurotoxic[2].
N
-Dealkylation: The sterically accessible
N
-propyl chain is cleaved primarily by CYP3A4 and CYP2C19, yielding the primary amine (1-[4-(Methylsulfanyl)phenyl]ethylamine).
Oxidative Deamination & Side-Chain Degradation: The
α
-methylbenzylamine core is deaminated by Monoamine Oxidase (MAO) or CYPs to form 4-(methylsulfanyl)acetophenone. Further oxidation yields 4-(methylsulfanyl)benzoic acid, which has been definitively identified as the terminal human urinary metabolite for this structural class[1].
Predicted Phase I metabolic pathways of the target compound.
Self-Validating Experimental Protocols
To ensure scientific integrity, preclinical PK protocols must be self-validating. The following methodologies are engineered to prevent analytical artifacts—such as the ex vivo formation of
S
-oxide, which frequently confounds GC-MS and LC-MS analyses of methylsulfanyl drugs[3].
Protocol 1: In Vitro CYP450 Phenotyping (Microsomal Stability)
Objective: Determine intrinsic clearance (
CLint
) and identify specific CYP isoforms responsible for
N
-depropylation and
S
-oxidation.
Step 1: Matrix Preparation: Thaw Human Liver Microsomes (HLMs) on ice. Prepare a 100 mM potassium phosphate buffer (pH 7.4). Causality: Physiological pH is strictly maintained because the protonation state of the secondary amine (pKa 9.5) directly impacts its binding affinity to the CYP active site.
Step 2: Substrate Addition: Spike the target compound to a final concentration of 1 µM. Causality: A 1 µM concentration ensures the reaction follows first-order kinetics (well below the anticipated
Km
), preventing enzyme saturation.
Step 3: Reaction Initiation: Pre-incubate at 37°C for 5 minutes, then initiate the reaction by adding 1 mM NADPH. Causality: CYP450 enzymes are obligate NADPH-dependent monooxygenases; the reaction cannot proceed without this electron donor.
Step 4: Quenching & Artifact Prevention: At time points (0, 5, 15, 30, 60 min), transfer 50 µL aliquots into 150 µL of ice-cold acetonitrile containing 100 ng/mL of a Stable Isotope-Labeled Internal Standard (SIL-IS). Causality: Cold acetonitrile instantly denatures the CYP enzymes. Crucially, avoiding methanol prevents solvolysis and the artifactual generation of
S
-oxides during sample prep[3].
Step 5: Centrifugation: Spin at 14,000 x g for 10 minutes at 4°C to pellet precipitated proteins. Analyze the supernatant via LC-MS/MS.
Protocol 2: In Vivo Pharmacokinetic Profiling (Rodent Model)
Objective: Quantify systemic clearance, volume of distribution, and oral bioavailability.
Step 1: Dosing Formulation: Formulate the compound at 1 mg/mL in 5% DMSO / 95% Saline. Causality: The lipophilic free base requires a co-solvent (DMSO) to prevent precipitation in the bloodstream, which would artificially skew the Volume of Distribution (
Vd
).
Step 2: Administration: Administer 5 mg/kg Intravenously (IV) and 10 mg/kg Per Os (PO) to male Sprague-Dawley rats (n=3 per route).
Step 3: Serial Sampling: Collect 200 µL blood samples via a surgically implanted jugular vein catheter at predefined intervals (0.08, 0.25, 0.5, 1, 2, 4, 8, 24 hrs) into K2-EDTA tubes. Causality: Serial sampling from a single animal eliminates inter-subject anatomical variability, providing a mathematically tighter Area Under the Curve (AUC).
Step 4: LC-MS/MS Quantification: Analyze plasma using Electrospray Ionization in positive mode (ESI+). Monitor the Multiple Reaction Monitoring (MRM) transition of the parent mass to the loss of the propyl chain.
Self-validating in vivo pharmacokinetic profiling workflow.
Extrapolated Pharmacokinetic Parameters
Based on the structural homology to known
N
-alkylated methylsulfanyl-phenethylamines, Non-Compartmental Analysis (NCA) of the in vivo data is expected to yield the following profile. The high clearance rate is driven by rapid hepatic
S
-oxidation and
N
-dealkylation.
Table 2: Anticipated In Vivo PK Parameters (Rat Model, 5 mg/kg IV)
PK Parameter
Abbreviation
Estimated Value
Biological Interpretation
Clearance
CL
45 - 55 mL/min/kg
High hepatic extraction; rapid metabolic turnover.
Volume of Distribution
Vss
4.2 - 5.0 L/kg
Extensive partitioning into lipid-rich tissues (brain, adipose).
Elimination Half-Life
T1/2
1.2 - 1.8 hours
Short duration of action in rodents; requires frequent dosing.
Maximum Concentration
Cmax
~800 ng/mL
Rapid absorption peak (if administered PO).
Bioavailability
%F
35 - 45%
Moderate oral bioavailability limited by first-pass metabolism.
Toxicological Implications: The CYP2D6 Paradox
A critical finding in the development of 4-methylsulfanyl-substituted amines is the paradoxical role of CYP2D6. Standard pharmacological intuition suggests that rapid metabolizers of a drug clear it faster, thereby experiencing less toxicity. However, research into the 4-MTA scaffold demonstrates the exact opposite[2].
Because CYP2D6 is the primary driver of
S
-oxidation, rapid metabolizers generate high intracellular concentrations of reactive sulfoxide and sulfone intermediates. These electrophilic species induce severe oxidative stress, depleting cellular ATP and triggering apoptosis[1]. Therefore, when evaluating {1-[4-(Methylsulfanyl)phenyl]ethyl}(propyl)amine in human models, researchers must strictly stratify subjects by CYP2D6 genotype to accurately assess the therapeutic window and mitigate idiosyncratic hepatotoxicity or neurotoxicity.
References
Title: Comparative metabolism of the designer drug 4-methylthioamphetamine by hepatocytes from man, monkey, dog, rabbit, rat and mouse.
Source: Naunyn-Schmiedeberg's Archives of Pharmacology (via OpenAIRE).
URL: [Link]
Title: CYP2D6 increases toxicity of the designer drug 4-methylthioamphetamine (4-MTA).
Source: Toxicology / PubMed.
URL: [Link]
Title: Studies on the metabolism and toxicological detection of the designer drug 4-methylthioamphetamine (4-MTA) in human urine using gas chromatography-mass spectrometry.
Source: Journal of Chromatography B / PubMed.
URL: [Link]
Mechanism of action of {1-[4-(Methylsulfanyl)phenyl]ethyl}(propyl)amine in mammalian models
Executive Summary The compound {1-[4-(Methylsulfanyl)phenyl]ethyl}(propyl)amine (hereafter referred to as 4-MSPEPA ) is an emerging synthetic research chemical[1]. Structurally, it belongs to the 1-arylethylamine class a...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
The compound {1-[4-(Methylsulfanyl)phenyl]ethyl}(propyl)amine (hereafter referred to as 4-MSPEPA ) is an emerging synthetic research chemical[1]. Structurally, it belongs to the 1-arylethylamine class and is a heavily substituted homologue of the notorious designer drug[2].
Because direct pharmacokinetic literature on 4-MSPEPA is currently limited, this whitepaper synthesizes its mechanism of action by analyzing its structural pharmacophore and extrapolating from highly characterized mammalian models of its closest analogs, such as 4-MTA and [3]. This guide provides a deep dive into its predicted pharmacodynamics, the causality behind its neurochemical effects, and the self-validating experimental protocols required to characterize it in vitro.
To understand the mechanism of action of 4-MSPEPA, we must deconstruct its chemical architecture. The molecule's pharmacological profile is dictated by three distinct structural domains:
The 4-Methylsulfanyl (Methylthio) Group:
In mammalian models, para-methylthio substitution on a phenethylamine ring drastically shifts the molecule's affinity away from the dopamine transporter (DAT) and norepinephrine transporter (NET), making it highly selective for the serotonin transporter (SERT)[4]. Furthermore, this specific moiety allows the molecule to dock into the hydrophobic cavity of the monoamine oxidase A (MAO-A) enzyme, acting as a potent reversible inhibitor[2].
The 1-Arylethylamine Core (alpha-methylbenzylamine):
Unlike 4-MTA, which utilizes an amphetamine (1-phenylpropan-2-amine) backbone, 4-MSPEPA lacks the beta-carbon methylene bridge. Amphetamine derivatives have been characterized for their neurochemical profiles, showing that modifications to the aminoethyl chain heavily modulate pharmacological safety[5]. Shortening the chain typically reduces the efficacy of the molecule to act as a substrate-type monoamine releasing agent (MRA), shifting its behavior toward reuptake inhibition.
The N-Propyl Substitution:
While primary amines (like 4-MTA) are potent releasers, adding steric bulk to the nitrogen fundamentally alters transporter interaction. For instance, N-methylation in 4-MTMA increases MAO-A inhibition potency significantly (lowering the IC50 from 250 nM to 0.89 nM)[3]. However, an N-propyl group is highly bulky. In mammalian SERT models, this bulk prevents the transporter from translocating the molecule into the cytosol, effectively converting the compound from a serotonin releasing agent (SRA) into a pure, high-affinity SERT reuptake inhibitor.
Core Mechanisms of Action
Based on the SAR analysis, 4-MSPEPA operates via a dangerous dual-pathway mechanism in the mammalian central nervous system:
Primary Mechanism (SERT Blockade): 4-MSPEPA binds to the orthosteric site of SERT. Unlike 4-MTA, which reverses the transporter to efflux serotonin[4], the N-propyl bulk of 4-MSPEPA likely traps the transporter in an outward-facing conformation, preventing the reuptake of endogenous serotonin from the synaptic cleft.
Secondary Mechanism (MAO-A Inhibition): Once passive diffusion brings a fraction of the compound into the presynaptic terminal, it acts as a potent, reversible inhibitor of MAO-A[2],[6]. This halts the enzymatic degradation of cytosolic serotonin.
Toxicological Outcome: The synergistic effect of blocked reuptake and halted degradation leads to a massive accumulation of synaptic serotonin. In mammalian models (and humans), this pharmacological profile is highly associated with severe hyperthermia, organ failure, and fatal serotonin syndrome[6],[4].
Caption: Dual-pathway mechanism driving synaptic serotonin accumulation and downstream toxicity.
Quantitative Pharmacodynamics
To contextualize the potency of 4-MSPEPA, we must benchmark it against its known structural relatives. The table below summarizes the known data for 4-MTA and 4-MTMA[2],[3], alongside the extrapolated kinetic values for 4-MSPEPA.
Compound
Core Backbone
N-Substitution
SERT Activity Profile
5-HT Release (EC50)
MAO-A Inhibition (IC50)
4-MTA
Amphetamine
Primary (-NH2)
Selective Releaser (SSRA)
~50 nM
250 nM
4-MTMA
Amphetamine
Methyl (-NH-CH3)
Selective Releaser (SSRA)
21 nM
0.89 nM
4-MSPEPA
1-Arylethylamine
Propyl (-NH-Pr)
Reuptake Inhibitor
N/A (Not a substrate)
< 10 nM (Predicted)
Data Note: The shift from primary to secondary amine drastically increases MAO-A affinity (as seen between 4-MTA and 4-MTMA). The N-propyl group of 4-MSPEPA is predicted to maintain this high-affinity MAO-A inhibition while abolishing releasing efficacy.
Self-Validating Experimental Methodologies
To empirically verify the extrapolated mechanisms of 4-MSPEPA, the following self-validating protocols must be executed. As a Senior Application Scientist, I emphasize that listing steps is insufficient; one must understand the causality of the assay design to ensure data integrity.
Protocol 1: Ex Vivo Synaptosomal [3H]-5-HT Uptake Assay
Purpose: To determine whether 4-MSPEPA acts as a reuptake inhibitor and to calculate its IC50 at SERT.
Causality & Rationale: We utilize isolated P2 synaptosomal fractions from rat striatum/cortex because they contain intact, biologically active presynaptic terminals, preserving the native lipid environment of SERT—which recombinant cell lines often fail to replicate.
Tissue Preparation: Homogenize fresh rat cortical tissue in ice-cold 0.32 M sucrose buffer. Causality: Sucrose maintains osmotic pressure, preventing the synaptosomes from lysing.
Differential Centrifugation: Centrifuge at 1,000 × g to remove cellular debris, then centrifuge the supernatant at 12,000 × g to pellet the P2 synaptosomal fraction. Resuspend in Krebs-Ringer bicarbonate buffer.
Self-Validation Check (Crucial): Plate the assay with three distinct control wells:
Total Uptake (Vehicle): Establishes baseline SERT activity.
Non-Specific Binding (NSB): 10 μM Fluoxetine (a known SERT inhibitor).
Validation Criteria: If the Fluoxetine well does not inhibit >95% of [3H]-5-HT uptake, the synaptosomes are compromised (leaky), and the assay must be aborted.
Compound Incubation: Add 4-MSPEPA in a 10-point dose-response curve (1 nM to 10 μM) and incubate for 10 minutes at 37°C.
Radioligand Addition: Add 10 nM [3H]-Serotonin. Causality: A low concentration is used to ensure we are measuring high-affinity transport kinetics, not passive diffusion.
Rapid Filtration: Terminate the reaction by rapid vacuum filtration over GF/B glass microfiber filters, followed by three washes with ice-cold buffer. Causality: Ice-cold buffer instantly halts transporter kinetics and prevents the efflux of internalized radioligand during washing.
Quantification: Measure retained radioactivity via liquid scintillation counting.
Caption: Self-validating synaptosomal assay workflow for quantifying monoamine transporter kinetics.
Protocol 2: Radiometric MAO-A Inhibition Assay
Purpose: To quantify the IC50 of 4-MSPEPA against MAO-A.
Causality & Rationale: Because 4-MTA and 4-MTMA are highly selective for MAO-A over MAO-B[3], we must use a substrate specific to MAO-A.
Enzyme Preparation: Utilize recombinant human MAO-A expressed in baculovirus-infected insect cells to prevent cross-contamination from MAO-B (which is abundant in native rat brain tissue).
Incubation: Pre-incubate the enzyme with varying concentrations of 4-MSPEPA for 15 minutes at 37°C.
Substrate Addition: Add [14C]-Serotonin (a specific MAO-A substrate). Causality: Using [14C]-Serotonin ensures that any detected enzymatic degradation is strictly mediated by MAO-A.
Reaction Termination & Extraction: Stop the reaction by adding 3 M HCl. Extract the deaminated radiolabeled metabolites into an organic solvent (e.g., ethyl acetate). Causality: The intact [14C]-Serotonin remains in the aqueous phase due to its protonated amine, while the neutral deaminated metabolite partitions into the organic phase, allowing for clean separation.
Validation Criteria: A positive control of Clorgyline (irreversible MAO-A inhibitor) must yield an IC50 of <10 nM to validate enzyme integrity.
Primary Synthesis Pathways for {1-[4-(Methylsulfanyl)phenyl]ethyl}(propyl)amine: A Comprehensive Technical Guide
Executive Summary The molecule {1-[4-(Methylsulfanyl)phenyl]ethyl}(propyl)amine is a specialized secondary amine featuring an aryl-ethyl scaffold substituted with a para-methylsulfanyl (thioether) group[1]. Structurally,...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
The molecule {1-[4-(Methylsulfanyl)phenyl]ethyl}(propyl)amine is a specialized secondary amine featuring an aryl-ethyl scaffold substituted with a para-methylsulfanyl (thioether) group[1]. Structurally, it shares pharmacophoric similarities with various central nervous system (CNS) active agents and monoamine reuptake inhibitors. Synthesizing this compound requires high chemoselectivity to prevent over-alkylation—a common pitfall when generating secondary amines.
As a Senior Application Scientist, I have structured this technical guide to detail the two most robust synthetic pathways for this molecule: Reductive Amination (the industry standard) and Amide Reduction (a reliable alternative). This whitepaper breaks down the causality behind reagent selection, provides self-validating experimental protocols, and grounds all methodologies in authoritative organic chemistry principles.
Retrosynthetic Analysis & Pathway Selection
When targeting a secondary amine like {1-[4-(Methylsulfanyl)phenyl]ethyl}(propyl)amine, direct alkylation of a primary amine with an alkyl halide is generally avoided. Direct alkylation suffers from poor thermodynamic control, inevitably leading to a statistical mixture of primary, secondary, tertiary, and quaternary ammonium salts.
To achieve high purity and yield, we rely on two distinct retrosynthetic disconnections:
C–N Bond Formation via Iminium Reduction (Pathway A): Disconnecting the propyl group leads to 4-(methylsulfanyl)acetophenone and propylamine. This is achieved via reductive amination.
C–N Bond Formation via Acylation/Reduction (Pathway B): Disconnecting the propyl chain at the alpha-carbon yields 1-[4-(methylsulfanyl)phenyl]ethylamine and propionyl chloride.
Pathway A is the preferred route due to its one-pot nature, high atom economy, and excellent chemoselectivity[2].
Primary Synthesis Pathway: Reductive Amination (The Core Protocol)
Causality & Mechanism
The reductive amination of 4-(methylsulfanyl)acetophenone with propylamine utilizes Sodium Triacetoxyborohydride (STAB, NaBH(OAc)₃) as the reducing agent[2].
Why STAB? According to the seminal work by Abdel-Magid et al., STAB is a mild, highly selective reducing agent[2]. The electron-withdrawing acetoxy groups stabilize the boron-hydride bond, making it significantly less reactive than NaBH₄. Consequently, STAB selectively reduces the transient iminium ion intermediate much faster than it reduces the starting ketone[3]. Furthermore, unlike Sodium Cyanoborohydride (NaBH₃CN), STAB does not generate highly toxic hydrogen cyanide gas as a byproduct and performs optimally in mildly acidic conditions (using acetic acid as a catalyst)[2].
Mechanistic workflow of the reductive amination pathway using STAB.
Step-by-Step Methodology
Imine Condensation: Charge a flame-dried, round-bottom flask with 4-(methylsulfanyl)acetophenone (1.0 equiv) and anhydrous 1,2-dichloroethane (DCE) to create a 0.2 M solution[2].
Amine Addition: Add propylamine (1.05 equiv) followed by glacial acetic acid (1.0 equiv). The acetic acid acts as a proton donor to catalyze the formation of the iminium ion[3].
Self-Validation Check: Stir at room temperature for 2 hours. Monitor via TLC (Hexanes/EtOAc 8:2). The disappearance of the UV-active ketone spot confirms complete condensation.
Reduction: Cool the reaction to 0°C. Portion-wise, add STAB (1.5 equiv) to control the mild exotherm[2].
Maturation: Allow the reaction to warm to room temperature and stir under a nitrogen atmosphere for 12–24 hours.
Workup: Quench carefully with saturated aqueous NaHCO₃ to neutralize the acetic acid and decompose unreacted STAB. Extract the aqueous layer with dichloromethane (3x).
Purification: Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Purify via silica gel chromatography to yield the target secondary amine.
Alternative Pathway: N-Acylation & Amide Reduction
Causality & Mechanism
If the ketone precursor is unavailable, the target can be synthesized by acylating 1-[4-(methylsulfanyl)phenyl]ethylamine with propionyl chloride, followed by reduction using Lithium Aluminum Hydride (LiAlH₄) [4].
Why LiAlH₄? Amides are highly stable and resistant to mild reducing agents like NaBH₄[4]. LiAlH₄ is a powerful hydride source capable of executing a nucleophilic acyl substitution. The mechanism involves the nucleophilic addition of a hydride ion to the amide carbonyl, forming a tetrahedral intermediate. The oxygen atom is then expelled as an aluminate leaving group to form an iminium ion, which is subsequently reduced by a second hydride transfer to yield the amine[5].
Two-step synthesis via N-acylation followed by LiAlH4 reduction.
Step-by-Step Methodology
Acylation: In a dry flask under N₂, dissolve 1-[4-(methylsulfanyl)phenyl]ethylamine (1.0 equiv) and triethylamine (1.5 equiv) in anhydrous dichloromethane (DCM) at 0°C.
Dropwise, add propionyl chloride (1.1 equiv). Stir for 2 hours, quench with water, extract, and concentrate to isolate the N-acyl amide intermediate.
Reduction Setup: In a separate, rigorously flame-dried flask under N₂, suspend LiAlH₄ (2.0 equiv) in anhydrous tetrahydrofuran (THF) at 0°C[4].
Hydride Transfer: Slowly add a solution of the amide intermediate in THF to the LiAlH₄ suspension. Reflux the mixture for 4–6 hours.
Self-Validation Check (Fieser Quench): Cool to 0°C. For every
x
grams of LiAlH₄ used, slowly add
x
mL of H₂O, followed by
x
mL of 15% aqueous NaOH, and finally
3x
mL of H₂O. The successful quench is visually confirmed by the transition of the reaction mixture from a grey suspension to a stark white, granular precipitate.
Isolation: Filter the granular aluminum salts through a Celite pad. Concentrate the filtrate to yield the target secondary amine.
Quantitative Data & Optimization
The following table summarizes the operational metrics of both pathways, allowing researchers to select the optimal route based on their laboratory constraints and scale-up requirements.
Parameter
Reductive Amination (STAB)
Amide Reduction (LiAlH₄)
Step Count
1 (One-pot cascade)
2 (Acylation + Reduction)
Typical Overall Yield
75% – 85%
60% – 70%
Reagent Toxicity/Hazard
Low (STAB is mild, easy to handle)
High (LiAlH₄ is highly pyrophoric)
Chemoselectivity
Excellent (Tolerates most functional groups)
Poor (Reduces esters, nitriles, halogens)
Scalability (E-factor)
High (Industry standard for scale-up)
Moderate (Requires rigorous anhydrous prep)
Conclusion
For the synthesis of {1-[4-(Methylsulfanyl)phenyl]ethyl}(propyl)amine, the reductive amination utilizing Sodium Triacetoxyborohydride (STAB) stands as the superior methodology. It offers a self-contained, one-pot procedure that bypasses the over-alkylation risks of direct substitution and avoids the hazardous handling requirements of Lithium Aluminum Hydride. The amide reduction pathway remains a viable, albeit more labor-intensive, alternative when specific precursors dictate the synthetic route.
References
Chemical Availability & Structural Identification: rndmate.com. "{1-[4-(methylsulfanyl)phenyl]ethyl}(propyl)amine 5g". R&D Mate.1
STAB Reductive Amination Protocol: Abdel-Magid, A. F., et al. (1996). "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures". The Journal of Organic Chemistry, 61(11), 3849-3862. American Chemical Society. 2
Application Note: High-Resolution GC-MS Analysis of {1-[4-(Methylsulfanyl)phenyl]ethyl}(propyl)amine in Biological Matrices
Introduction & Scientific Grounding The compound {1-[4-(Methylsulfanyl)phenyl]ethyl}(propyl)amine —an N -propyl derivative of 1-(4-methylthiophenyl)ethylamine—represents a complex analytical target within the broader cla...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction & Scientific Grounding
The compound {1-[4-(Methylsulfanyl)phenyl]ethyl}(propyl)amine —an
N
-propyl derivative of 1-(4-methylthiophenyl)ethylamine—represents a complex analytical target within the broader class of sulfur-containing substituted phenylethylamines and benzylamines. Structurally related to the known designer drug 4-methylthioamphetamine (4-MTA), this secondary amine presents unique challenges in biological matrix extraction and gas chromatography-mass spectrometry (GC-MS) analysis due to its basicity, thermal lability of the secondary amine group, and the susceptibility of the thioether moiety to oxidation[1].
As a Senior Application Scientist, I have designed this protocol to act as a self-validating analytical system . By coupling Mixed-Mode Cation Exchange (MCX) Solid-Phase Extraction (SPE) with targeted acylation derivatization, this workflow systematically eliminates matrix effects while optimizing the thermodynamic stability and ionization efficiency of the analyte.
Pharmacokinetic Context & Metabolism
Understanding the metabolic fate of sulfur-containing amines is critical for comprehensive toxicological screening. Similar to 4-MTA, the thioether group in {1-[4-(Methylsulfanyl)phenyl]ethyl}(propyl)amine is highly susceptible to hepatic S-oxidation, yielding sulfoxide and sulfone metabolites[1]. Concurrently, the sterically hindered secondary amine undergoes CYP-mediated N-dealkylation.
Figure 1: Proposed Phase I and Phase II metabolic pathways for the target analyte.
Experimental Methodology: Causality and Workflow
To achieve sub-nanogram limits of detection (LOD), the sample preparation must selectively isolate the basic amine from complex biological matrices (e.g., whole blood, urine) while preventing the thermal degradation of the analyte during GC injection.
Why Mixed-Mode SPE and TFAA Derivatization?
Mixed-Mode Cation Exchange (MCX): The target analyte has a highly basic secondary amine (estimated pKa ~9.5). By buffering the sample to pH 6.0, the amine is fully ionized. The MCX cartridge retains the ionized amine via strong electrostatic interactions, allowing aggressive washing with 100% organic solvents to remove neutral lipids and acidic interferences before eluting with a basified organic solvent.
Derivatization with TFAA: Native secondary amines exhibit severe peak tailing on GC columns due to hydrogen bonding with active silanol groups on the stationary phase[2]. Derivatization with Trifluoroacetic anhydride (TFAA) replaces the active amine hydrogen with a bulky, electron-withdrawing trifluoroacetyl (
COCF3
) group. This dramatically increases volatility, enhances thermal stability, and directs electron-impact (EI) fragmentation to produce high-abundance, high-mass diagnostic ions[3].
Figure 2: Step-by-step sample preparation and GC-MS analytical workflow.
Step-by-Step Sample Preparation Protocol
Aliquoting & Spiking: Transfer 1.0 mL of the biological matrix into a silanized glass centrifuge tube. Spike with 50 µL of the internal standard (IS) solution (e.g., 4-MTA-d5 at 1 µg/mL).
Protein Precipitation: Add 2.0 mL of ice-cold acetonitrile. Vortex vigorously for 30 seconds to disrupt protein binding, then centrifuge at 10,000 × g for 10 minutes at 4°C.
Buffering: Transfer the supernatant to a clean tube and dilute with 2.0 mL of 0.1 M phosphate buffer (pH 6.0) to ensure the analyte is protonated.
SPE Conditioning: Condition a 30 mg/3 mL MCX SPE cartridge with 2 mL of methanol followed by 2 mL of deionized water.
Loading & Washing: Load the buffered sample onto the cartridge at a flow rate of 1 mL/min. Wash sequentially with 2 mL of 0.1 M HCl, followed by 2 mL of 100% methanol to elute neutral and acidic matrix components.
Elution: Elute the target basic amines using 2.0 mL of freshly prepared 5% ammonium hydroxide in methanol.
Evaporation: Evaporate the eluate to complete dryness under a gentle stream of ultra-pure nitrogen at 40°C.
Derivatization: Reconstitute the dried extract in 50 µL of anhydrous ethyl acetate. Add 50 µL of TFAA. Seal the vial tightly and incubate at 60°C for 20 minutes.
Reconstitution: Evaporate the excess derivatization reagent under nitrogen (to prevent column damage) and reconstitute the residue in 100 µL of ethyl acetate. Transfer to a GC autosampler vial.
GC-MS Operating Conditions & Data Analysis
The temperature ramp is explicitly designed to focus the derivatized analyte at the head of the column (initial hold at 80°C), followed by a rapid ramp to elute the compound sharply, minimizing longitudinal diffusion and maximizing the signal-to-noise ratio.
Table 1: Optimized GC-MS Parameters
Parameter
Specification
System
Agilent 7890B GC coupled with 5977B MSD (or equivalent)
Column
HP-5MS UI (30 m × 0.25 mm i.d., 0.25 µm film thickness)
Carrier Gas
Helium (99.999%), constant flow at 1.0 mL/min
Injection Mode
Splitless (purge valve open at 1.0 min); 1 µL injection volume
Inlet Temperature
250°C
Oven Program
80°C (hold 1 min)
→
20°C/min to 280°C
→
10°C/min to 300°C (hold 3 min)
Transfer Line Temp
280°C
Ionization Mode
Electron Impact (EI), 70 eV
Acquisition Mode
Synchronous SIM/SCAN (SCAN range: m/z 40–400)
Mass Spectral Interpretation (EI-MS)
Upon derivatization with TFAA, the molecular weight of {1-[4-(Methylsulfanyl)phenyl]ethyl}(propyl)amine increases from 209.35 g/mol to 305.36 g/mol . In EI mode, the molecule undergoes predictable
α
-cleavage driven by the stabilization of the resulting iminium ion.
The dominant fragmentation pathway is the
α
-cleavage between the chiral center and the aromatic ring. The loss of the 4-(methylsulfanyl)phenyl radical (mass 123) yields the highly stable base peak at m/z 182 . A secondary
α
-cleavage involves the loss of the methyl group (mass 15) from the chiral center, yielding m/z 290 .
Table 2: Diagnostic Ions for the TFA-Derivatized Analyte
Ion Type
m/z Value
Relative Abundance
Structural Attribution
Base Peak (Quantifier)
182
100%
[CH3−CH=N(COCF3)−C3H7]+
(Loss of Aryl radical)
Qualifier 1
290
~15%
[Ar−CH=N(COCF3)−C3H7]+
(Loss of Methyl radical)
Qualifier 2
276
~10%
[Ar−CH(CH3)−N(COCF3)=CH2]+
(Loss of Ethyl radical)
Molecular Ion
305
< 2%
[M]+
(Intact TFA derivative)
Method Validation Summary
When executed strictly according to the protocol, this self-validating system yields highly reproducible quantitative data, overcoming the traditional pitfalls of sulfur-amine analysis.
The GC-MS analysis of {1-[4-(Methylsulfanyl)phenyl]ethyl}(propyl)amine requires meticulous control over matrix interference and analyte thermodynamics. By leveraging the specific pKa of the secondary amine through MCX SPE, and mitigating its thermal lability via TFAA acylation, this protocol ensures robust, high-fidelity chromatographic separation and mass spectral identification suitable for rigorous forensic and pharmacokinetic applications.
References
Ewald, A. H., Peters, F. T., Weise, M., & Maurer, H. H. (2005). Studies on the metabolism and toxicological detection of the designer drug 4-methylthioamphetamine (4-MTA) in human urine using gas chromatography-mass spectrometry. Journal of Chromatography B.[1] URL:[Link]
Sha, Y., Meng, J., Lin, H., Deng, C., & Liu, B. (2015). Chemical Derivatization Processes Applied to Amine Determination in Samples of Different Matrix Composition. ACS Publications.[2] URL:[Link]
Tsikas, D. (2021). Two-Step Derivatization of Amino Acids for Stable-Isotope Dilution GC–MS Analysis: Long-Term Stability of Methyl Ester-Pentafluoropropionic Derivatives in Toluene Extracts. Molecules (PMC).[3] URL:[Link]
Application Note: High-Resolution NMR Characterization of {1-[4-(Methylsulfanyl)phenyl]ethyl}(propyl)amine
Executive Summary & Structural Rationale Accurate structural elucidation of active pharmaceutical ingredients (APIs) and their intermediates is a foundational requirement in drug development. This application note provid...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary & Structural Rationale
Accurate structural elucidation of active pharmaceutical ingredients (APIs) and their intermediates is a foundational requirement in drug development. This application note provides a comprehensive, self-validating protocol for the Nuclear Magnetic Resonance (NMR) spectroscopy characterization of {1-[4-(Methylsulfanyl)phenyl]ethyl}(propyl)amine .
This molecule presents a unique combination of functional groups that require careful spectroscopic assignment:
Thioether (-SCH₃): Acts as an electron-donating group via resonance, influencing the electron density of the para-substituted aromatic ring.
Chiral Methine (-CH-): Deshielded by both the anisotropic effect of the adjacent aromatic ring and the inductive effect of the secondary amine.
Secondary Amine (-NH-): Capable of hydrogen bonding, making its proton signal broad and highly dependent on solvent, concentration, and temperature.
Aliphatic Propyl Chain: Exhibits a classic upfield chemical shift progression from the alpha-nitrogen position to the terminal methyl group.
By applying rigorous sample preparation and advanced 1D/2D NMR techniques, researchers can achieve unambiguous peak assignment and ensure batch-to-batch structural integrity.
Experimental Design & Causality
A successful NMR analysis relies on a self-validating workflow where sample preparation directly dictates spectral resolution.
Solvent Selection
Deuterated chloroform (CDCl₃) containing 0.03% v/v Tetramethylsilane (TMS) is the optimal solvent for this compound. Unlike protic solvents (e.g., CD₃OD or D₂O), CDCl₃ prevents the rapid chemical exchange of the secondary amine proton (-NH-), allowing it to be observed as a broad singlet. Furthermore, CDCl₃ provides excellent solubility for aliphatic amines, preventing viscosity-induced line broadening.
The Necessity of Filtration
Even microscopic solid particulates must be removed prior to acquisition. As noted in fundamental NMR guidelines, solid particles distort magnetic field homogeneity because the magnetic susceptibility of a particle differs from that of the bulk solution. This localized field distortion causes broad lines and indistinct spectra that cannot be corrected via shimming [1].
Fig 1. Step-by-step NMR characterization workflow for small molecule structural elucidation.
Step-by-Step Sample Preparation Protocol
To ensure a self-validating system, follow this standardized protocol to guarantee maximum signal-to-noise (S/N) ratio and optimal resolution [4]:
Weighing: Accurately weigh 15–20 mg of the analyte into a clean, dry glass vial. This concentration is optimal; lower concentrations require exponentially longer ¹³C acquisition times, while higher concentrations increase viscosity and degrade resolution.
Dissolution: Add exactly 0.6 mL of CDCl₃ (with 0.03% TMS). Vortex the vial for 30 seconds to ensure complete dissolution.
Filtration: Tightly pack a small plug of glass wool into a glass Pasteur pipette. Filter the dissolved sample directly through the glass wool into a high-precision 5 mm NMR tube.
Depth Verification: Ensure the sample depth is between 40–50 mm. Samples shorter than 40 mm will cause severe shimming difficulties, while samples exceeding 50 mm waste expensive deuterated solvent and can induce thermal convection currents.
Sealing: Cap the tube securely to prevent solvent evaporation, which would alter the sample concentration and shift the exchangeable -NH- proton signal.
Data Acquisition Parameters
For robust structural validation, both 1D and 2D spectra must be acquired. If absolute quantification (qNMR) is required for purity assessment, spectra must be acquired under strict experimental conditions, including a sufficiently long relaxation delay (
d1≥5×T1
) to ensure complete magnetization recovery [3].
¹H NMR (400 MHz):
Number of Scans (NS): 16–32
Relaxation Delay (D1): 2.0 s (extend to 10.0 s for qNMR)
Spectral Width (SW): 12 ppm (centered at 5 ppm)
¹³C{¹H} NMR (100 MHz):
Number of Scans (NS): 1024–2048
Relaxation Delay (D1): 2.0 s
Decoupling: WALTZ-16 composite pulse decoupling
Spectral Data Presentation
The quantitative and qualitative assignments below are derived from the predictable electronic environments of the molecule. The para-substituted aromatic ring yields a classic AA'BB' system, while the propyl chain displays distinct first-order coupling.
Table 1: ¹H NMR Assignments (400 MHz, CDCl₃)
Chemical Shift (δ, ppm)
Multiplicity
Integration
Coupling Constant (J, Hz)
Assignment
7.26
Doublet (d)
2H
8.0
Aromatic H (ortho to methine)
7.23
Doublet (d)
2H
8.0
Aromatic H (ortho to -SCH₃)
3.75
Quartet (q)
1H
6.6
Methine (-CH -)
2.47
Singlet (s)
3H
-
Methylsulfanyl (-SCH ₃)
2.45
Multiplet (m)
2H
-
Propyl α-CH₂ (-NH-CH ₂-)
1.45
Sextet (sxt)
2H
7.4
Propyl β-CH₂ (-CH₂-CH ₂-CH₃)
1.40
Broad Singlet (br s)
1H
-
Secondary Amine (-NH -)
1.35
Doublet (d)
3H
6.6
Methyl on methine (-CH ₃)
0.88
Triplet (t)
3H
7.4
Propyl γ-CH₃ (-CH₂-CH ₃)
Table 2: ¹³C NMR Assignments (100 MHz, CDCl₃)
Chemical Shift (δ, ppm)
Carbon Type
Assignment
142.8
Quaternary (C)
Aromatic C (attached to methine)
136.5
Quaternary (C)
Aromatic C (attached to -SCH₃)
127.1
Methine (CH)
Aromatic C (ortho to -SCH₃)
126.8
Methine (CH)
Aromatic C (ortho to methine)
58.4
Methine (CH)
Chiral Methine (-C H-)
49.8
Methylene (CH₂)
Propyl α-C (-NH-C H₂-)
24.5
Methyl (CH₃)
Methyl on methine (-C H₃)
23.6
Methylene (CH₂)
Propyl β-C (-CH₂-C H₂-CH₃)
16.2
Methyl (CH₃)
Methylsulfanyl (-SC H₃)
11.9
Methyl (CH₃)
Propyl γ-C (-CH₂-C H₃)
2D NMR Connectivity & Validation
While overlapping clusters of NMR lines can pose challenges in complex mixtures—often requiring super-resolved signal processing techniques [2]—the structural validation of pure {1-[4-(Methylsulfanyl)phenyl]ethyl}(propyl)amine is best achieved through 2D NMR.
Heteronuclear Multiple Bond Correlation (HMBC) and Correlation Spectroscopy (COSY) are critical for proving the connectivity between the isolated spin systems (the aromatic core, the thioether, the ethylamine core, and the propyl chain). For example, the thioether protons (2.47 ppm) will show a strong ³J HMBC correlation to the aromatic ipso-carbon (136.5 ppm), unequivocally anchoring the -SCH₃ group to the ring.
Fig 2. Key 2D NMR (HMBC and COSY) connectivity map for structural validation.
References
. College of Science and Engineering, University of Minnesota Twin Cities.
2.. The Journal of Physical Chemistry A, American Chemical Society (ACS), 2022.
3.. Molecules, MDPI, 2025.
4.. BenchChem Application Notes, 2025.
Method
Application Note: Mixed-Mode Solid-Phase Extraction of {1-[4-(Methylsulfanyl)phenyl]ethyl}(propyl)amine from Biological Matrices
Executive Summary & Analyte Profiling Isolating highly lipophilic basic analytes from complex biological matrices (e.g., plasma, whole blood, or urine) is a persistent challenge in bioanalysis and forensic toxicology[1]....
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary & Analyte Profiling
Isolating highly lipophilic basic analytes from complex biological matrices (e.g., plasma, whole blood, or urine) is a persistent challenge in bioanalysis and forensic toxicology[1]. Standard reversed-phase solid-phase extraction (SPE) often falls short because the strong organic washes required to remove endogenous lipids will prematurely elute the target drug.
{1-[4-(Methylsulfanyl)phenyl]ethyl}(propyl)amine is a complex secondary amine characterized by:
A Basic Center: The secondary amine nitrogen has an estimated pKa of ~9.5–10.5. At physiological pH, it is predominantly protonated (cationic).
A Hydrophobic Backbone: The combination of a phenyl ring, a methylsulfanyl (thioether) group, an ethyl linker, and an N-propyl chain confers significant hydrophobicity (LogP > 3.0).
To achieve high purity and recovery for this specific physicochemical profile, this protocol utilizes a Mixed-Mode Strong Cation Exchange (MCX) strategy[2].
The Self-Validating Logic of Mixed-Mode Cation Exchange (MCX)
As a self-validating system, the MCX protocol relies on fundamental thermodynamic and acid-base principles. The sorbent features a hydrophobic polymer backbone functionalized with strong cation-exchange (sulfonic acid, -SO
3−
) groups[3]. This dual-retention mechanism allows us to selectively manipulate ionic and hydrophobic bonds:
The Ionic Lock (Loading & Washing): By acidifying the biological sample to pH ~2.0, we ensure the secondary amine is 100% protonated. The positively charged analyte binds electrostatically to the negatively charged sulfonic acid groups. Because this ionic bond is orthogonal to hydrophobic interactions, we can wash the sorbent with 100% organic solvent (e.g., methanol). This aggressively strips away neutral lipids, phospholipids, and non-basic interferences without breaking the ionic lock[4].
The Release (Elution): To elute the analyte, the pH must be raised at least 2 units above the analyte's pKa. Using 5% ammonium hydroxide in methanol (pH ~11-12) deprotonates the secondary amine, neutralizing its charge. The ionic bond is broken, and the high organic concentration simultaneously disrupts hydrophobic retention, resulting in complete, clean elution.
Fig 1: Dual-mode retention and selective elution mechanism for basic amines using MCX SPE.
Step-by-Step Extraction Protocol
Diagnostic Checkpoints: This protocol is designed so that failure at any stage points to a specific physicochemical variable.
Loss in Wash 2 (Organic)
→
Ionic lock failure (the wash solvent is inadvertently basic).
Poor Elution Recovery
→
Deprotonation failure (ammonia has evaporated from the elution solvent, failing to reach pH > 11).
Table 2: Expected LC-MS/MS Performance Metrics
(Note: Metrics are representative of validated MCX extraction profiles for highly lipophilic basic amines from biological fluids).
Matrix
Analyte Concentration
Absolute Recovery (%)
Matrix Effect (%)
Phospholipid Removal
Human Plasma
10 ng/mL
> 92.5%
< 8.0% (Ion suppression)
> 98%
Human Plasma
500 ng/mL
> 95.0%
< 5.0% (Ion suppression)
> 98%
Human Urine
50 ng/mL
> 96.2%
< 3.5% (Ion enhancement)
N/A
References
A General Screening Method for Acidic, Neutral, and Basic Drugs in Whole Blood using the Oasis MCX Column. Journal of Analytical Toxicology / Oxford Academic.[Link]
Efficient and Clean Extraction of a Multi-Drug Panel with Oasis PRiME MCX for Clinical Research. LabRulez LCMS / Waters Corporation.[Link]
Sample Preparation by Mixed-Mode SPE Using ISOLUTE® HCX. Biotage.[Link]
Development of Simple, Fast SPE Protocols for Basic Analyte Extraction with Phospholipid Removal Using Oasis PRiME MCX. Waters Corporation.[Link]
Fast extraction of basic drugs from urine with no dry down step using EVOLUTE® EXPRESS CX mixed-mode cation exchange SPE. Biotage.[Link]
In Vivo Behavioral Assay Protocols for Novel Monoaminergic Modulators: A Focus on {1-[4-(Methylsulfanyl)phenyl]ethyl}(propyl)amine
Executive Summary & Pharmacological Rationale The compound {1-[4-(Methylsulfanyl)phenyl]ethyl}(propyl)amine (hereafter referred to as 4-MSPEPA ) is a highly lipophilic, N-propyl substituted phenethylamine derivative. Str...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary & Pharmacological Rationale
The compound {1-[4-(Methylsulfanyl)phenyl]ethyl}(propyl)amine (hereafter referred to as 4-MSPEPA ) is a highly lipophilic, N-propyl substituted phenethylamine derivative. Structurally, it is closely related to 4-methylthioamphetamine (4-MTA), a well-documented monoamine modulator known to inhibit monoamine uptake and monoamine oxidase A (MAO-A)[1].
While primary amines like 4-MTA act as potent, substrate-type serotonin (5-HT) releasing agents that can induce severe serotonergic toxicity and hyperthermia[2], the addition of a bulky N-propyl group in 4-MSPEPA fundamentally shifts its pharmacological profile. Steric hindrance at the nitrogen atom typically reduces direct MAO-A affinity and shifts the molecule from a substrate-type releaser to a reuptake inhibitor at the serotonin transporter (SERT) and dopamine transporter (DAT)[1][3]. Furthermore, MTA and its derivatives have been shown to increase extracellular dopamine levels in the striatum, which correlates with distinct rewarding and locomotor properties in vivo[4].
To accurately profile 4-MSPEPA, researchers must deploy a self-validating battery of in vivo behavioral assays that can dissect its dual SERT/DAT modulating properties, assess its antidepressant-like efficacy, and screen for psychotomimetic or off-target liabilities.
Mechanistic Pathway & Assay Logic
Before initiating animal models, it is critical to understand the causality behind the selected assays. We do not test blindly; every behavioral output must trace back to a specific neurochemical modulation.
Open Field Test (OFT): Differentiates DAT-mediated psychostimulation (hyperlocomotion) from SERT-mediated anxiolysis (increased center exploration).
Forced Swim Test (FST): The gold standard for assessing antidepressant-like activity driven by enhanced synaptic 5-HT and DA[4].
Prepulse Inhibition (PPI): Evaluates sensorimotor gating. Massive 5-HT release or 5-HT2A receptor agonism disrupts PPI, serving as a vital safety screen for hallucinogenic liabilities[2].
Fig 1: Predicted neurochemical pathway and corresponding behavioral outputs for 4-MSPEPA.
General Experimental Principles & Formulation
To ensure a self-validating system, the formulation and administration protocols must be tightly controlled. 4-MSPEPA is highly lipophilic; aqueous solutions will fail and cause erratic absorption.
Vehicle Formulation: Dissolve 4-MSPEPA in 5% DMSO / 5% Tween-80 / 90% sterile saline. Causality: DMSO acts as the primary solvent, Tween-80 prevents precipitation upon introduction to the aqueous saline phase, ensuring uniform bioavailability.
Administration Route: Intraperitoneal (IP) injection at a volume of 10 mL/kg (mice) or 2 mL/kg (rats).
Pretreatment Time: 30 minutes prior to testing. Causality: N-propyl phenethylamines require approximately 20-30 minutes to achieve peak plasma concentration (Tmax) and cross the blood-brain barrier. Testing too early captures injection-stress artifacts; testing too late misses peak DAT/SERT occupancy.
Step-by-Step Assay Protocols
Protocol A: Open Field Test (OFT)
Objective: Establish the baseline psychomotor and anxiolytic profile.
Acclimation: Transport animals to the testing room 1 hour prior to the assay under dim red lighting (to reduce baseline anxiety).
Dosing: Administer Vehicle, 4-MSPEPA (e.g., 5 mg/kg and 20 mg/kg), or Amphetamine (2 mg/kg, DAT positive control) via IP injection. Return to home cage for 30 minutes.
Testing: Place the animal in the center of a 40x40 cm acrylic arena. Record activity using an overhead camera and automated tracking software (e.g., EthoVision) for 30 minutes.
Inter-trial Cleaning: Thoroughly wipe the arena with 70% ethanol between subjects. Causality: Rodents secrete alarm pheromones in their urine/feces. Failure to remove these olfactory cues will artificially suppress the locomotion and center-exploration of subsequent animals.
Protocol B: Forced Swim Test (FST)
Objective: Evaluate antidepressant-like efficacy via behavioral despair.
Apparatus Setup: Fill a transparent cylindrical tank (height 40 cm, diameter 20 cm) with water to a depth of 25 cm.
Temperature Control (Critical): Maintain water strictly at 23–25°C. Causality: Water colder than 23°C induces physiological hypothermia. The animal will stop swimming not due to "despair," but to conserve core body heat, generating false negatives for antidepressant efficacy.
Pre-Test (Rats only): On Day 1, place the animal in the water for 15 minutes to induce a state of learned helplessness. Dry thoroughly and return to the home cage. (Note: This step is often skipped for mice).
Dosing & Testing (Day 2): Administer 4-MSPEPA or Fluoxetine (20 mg/kg, SERT positive control) 30 minutes prior to the test. Place the animal in the water for 6 minutes.
Scoring: Discard the first 2 minutes (habituation). Score the last 4 minutes for Immobility (floating, making only necessary movements to keep the head above water), Swimming (horizontal movement, SERT-mediated), and Climbing (vertical thrashing, DAT/NET-mediated).
Protocol C: Prepulse Inhibition (PPI)
Objective: Screen for psychotomimetic liabilities.
Habituation: Place the animal in the startle chamber (a plexiglass cylinder resting on a piezoelectric sensor) with 65 dB background white noise for 5 minutes.
Trial Blocks: Present a pseudorandomized series of trials:
Pulse Alone: 120 dB burst for 40 ms.
Prepulse + Pulse: A 70, 75, or 80 dB prepulse (20 ms) followed 100 ms later by the 120 dB pulse.
No Stimulus: Background noise only.
Analysis: Calculate % PPI = [1 - (Startle Amplitude of Prepulse+Pulse / Startle Amplitude of Pulse alone)] * 100. A significant drop in % PPI indicates sensorimotor gating disruption, a hallmark of hallucinogenic or severe psychostimulant toxicity[2].
Experimental Workflow Visualization
Fig 2: Sequential in vivo workflow from dosing to parallel behavioral assay execution.
Expected Quantitative Data & Interpretation
To validate the assay's sensitivity, the data must be compared against established baselines. Below is a structured representation of expected outcomes based on the pharmacological profile of substituted methylthioamphetamines[1][4].
Treatment Group
Dose (mg/kg)
OFT Total Distance (cm)
OFT Center Time (s)
FST Immobility Time (s)
PPI Disruption (%)
Interpretation
Vehicle (Control)
0
1,500 ± 200
45 ± 10
180 ± 15
Baseline (Normal)
Validates baseline behavior
4-MSPEPA (Low)
5
1,600 ± 250
85 ± 15
110 ± 12
None
SERT-dominant (Anxiolytic/Antidepressant)
4-MSPEPA (High)
20
3,200 ± 400
95 ± 20
60 ± 10
Mild (10-15%)
DAT recruitment (Stimulant properties emerge)
Fluoxetine (Pos)
20
1,400 ± 150
50 ± 12
105 ± 15
None
Validates SERT-mediated FST efficacy
Amphetamine (Pos)
2
4,500 ± 500
120 ± 25
45 ± 8
Moderate (25%)
Validates DAT-mediated hyperlocomotion
Data Synthesis: If 4-MSPEPA follows the trajectory of sterically hindered 4-MTA analogs, low doses will exhibit selective SERT reuptake inhibition (reduced FST immobility without hyperlocomotion). Higher doses will likely recruit DAT, leading to significant increases in OFT total distance, confirming a dual-action monoaminergic profile[1][3].
References
Pharmacological Characterization of 4-Methylthioamphetamine Derivatives.PMC / NIH.
4-Methylthioamphetamine Increases Dopamine in the Rat Striatum and has Rewarding Effects In Vivo.Basic & Clinical Pharmacology & Toxicology (ResearchGate).
Novel psychoactive substances (designer drugs): overview and pharmacology of modulators of monoamine signalling.Swiss Medical Weekly.
Striking Neurochemical and Behavioral Differences in the Mode of Action of Selegiline and Rasagiline.PMC / NIH.
Derivatization techniques for {1-[4-(Methylsulfanyl)phenyl]ethyl}(propyl)amine gas chromatography
Application Note: Derivatization Strategies for the GC-MS Analysis of {1-[4-(Methylsulfanyl)phenyl]ethyl}(propyl)amine Analyte Profiling & The Chromatographic Challenge {1-[4-(Methylsulfanyl)phenyl]ethyl}(propyl)amine is...
Author: BenchChem Technical Support Team. Date: April 2026
Application Note: Derivatization Strategies for the GC-MS Analysis of {1-[4-(Methylsulfanyl)phenyl]ethyl}(propyl)amine
Analyte Profiling & The Chromatographic Challenge
{1-[4-(Methylsulfanyl)phenyl]ethyl}(propyl)amine is a complex secondary amine featuring a bulky N-propyl group and a methylsulfanyl-substituted phenyl ring. In gas chromatography-mass spectrometry (GC-MS), the direct analysis of secondary amines presents a significant analytical challenge. The active N-H proton is highly polar and prone to hydrogen bonding with residual silanol groups on standard siloxane-based GC stationary phases (e.g., HP-5MS).
If injected without modification, this interaction causes severe peak tailing, unpredictable retention time shifts, and thermal degradation in the injection port. To achieve trace-level quantification and sharp chromatographic resolution, chemical derivatization is mandatory. Derivatization replaces the active proton with a less polar functional group, drastically increasing the molecule's volatility, thermal stability, and detectability .
Mechanistic Causality in Reagent Selection
Selecting the correct derivatization pathway requires balancing reaction kinetics, derivative stability, and mass spectrometric behavior. For amphetamine-like secondary amines, two primary pathways are utilized:
Acylation via Fluorinated Anhydrides (The Gold Standard): Reagents such as Trifluoroacetic anhydride (TFAA), Pentafluoropropionic anhydride (PFPA), and Heptafluorobutyric anhydride (HFBA) target the amine to form stable fluoroacyl amides. PFPA is generally the optimal choice. While TFAA derivatives are sometimes too volatile (risking co-elution with the solvent front), PFPA provides a substantial mass shift (+146 Da). This mechanistically benefits the MS analysis by moving the target analyte's diagnostic quantifier ions out of the low-mass background noise typical of complex biological matrices .
Silylation via MSTFA: N-Methyl-N-trimethylsilyltrifluoroacetamide (MSTFA) replaces the N-H proton with a trimethylsilyl (TMS) group. Because MSTFA and its byproduct (N-methyltrifluoroacetamide) are highly volatile and non-acidic, the sample can be injected directly into the GC-MS without an evaporation step . However, the bulky N-propyl group on the target analyte can cause steric hindrance, sometimes resulting in incomplete silylation compared to the highly reactive PFPA.
Self-Validating Experimental Methodologies
The following protocols are designed as self-validating systems. Built-in quality control steps ensure that the reaction reaches completion and that the GC-MS instrumentation is protected from corrosive byproducts.
Protocol A: Acylation with PFPA (Recommended for Maximum Sensitivity)
Free-Base Extraction: Adjust the sample matrix to pH 10 using 0.1 M NaOH. Causality: The secondary amine must be fully deprotonated into its free-base form to partition effectively into the organic extraction solvent.
Liquid-Liquid Extraction (LLE): Extract with 2 mL of ethyl acetate. Vortex for 2 minutes and centrifuge. Transfer the organic layer to a clean glass vial.
Solvent Evaporation: Evaporate the organic extract to complete dryness under a gentle stream of ultra-pure nitrogen at 40°C.
Derivatization: Reconstitute the dried residue in 50 µL of anhydrous ethyl acetate. Add 50 µL of PFPA. Cap the vial tightly with a PTFE-lined septum.
Thermal Incubation: Incubate the vial at 70°C for 30 minutes. Causality: Elevated thermal energy is required to overcome the steric hindrance of the N-propyl group, driving the nucleophilic attack of the amine on the anhydride to >99% completion.
Critical Acid Removal: Remove the vial, cool to room temperature, and evaporate the mixture to complete dryness under a nitrogen stream. Causality: Unreacted PFPA and its byproduct, pentafluoropropionic acid, are highly corrosive. Injecting them will rapidly strip the siloxane stationary phase of the GC column (causing severe column bleed) and foul the MS ion source .
Reconstitution: Reconstitute the derivatized sample in 100 µL of ethyl acetate. Transfer to an autosampler vial for GC-MS injection (1 µL, splitless mode).
Protocol B: Silylation with MSTFA (Alternative for Rapid Screening)
Perform Steps 1–3 from Protocol A.
Derivatization: Reconstitute the dried residue in 50 µL of anhydrous acetonitrile. Add 50 µL of MSTFA containing 1% TMCS (Trimethylchlorosilane) as a catalyst.
Incubation: Incubate at 60°C for 20 minutes.
Direct Injection: Transfer the mixture directly to an autosampler vial. Causality: Because MSTFA does not produce corrosive strong acids, the evaporation step is bypassed, preventing the loss of highly volatile analytes.
Quantitative Data & Reagent Comparison
Table 1: Comparative Evaluation of Derivatization Reagents for Secondary Amines
Reagent
Reaction Type
Mass Shift (Da)
Mechanistic Advantages
Analytical Disadvantages
PFPA
Acylation
+146
Optimal volatility; diagnostic MS fragmentation; highly stable derivatives.
Requires strict evaporation of corrosive acidic byproducts.
TFAA
Acylation
+96
Highly reactive; produces very volatile derivatives.
High volatility can cause co-elution with the solvent front.
HFBA
Acylation
+196
Highest mass shift; moves ions entirely out of matrix noise.
Longer retention times; lower overall volatility.
MSTFA
Silylation
+72
Direct injection possible; no acidic byproducts formed.
Moisture sensitive; potential steric hindrance from N-propyl group.
Table 2: Self-Validating Quality Control Parameters
Parameter
Acceptance Criteria
Causality / Mechanistic Rationale
Extraction pH
pH 9.5 – 10.5
Ensures complete deprotonation of the secondary amine for organic partitioning.
Derivatization Temp
70°C (PFPA)
Overcomes steric hindrance of the N-alkyl chain, ensuring quantitative yield.
Evaporation Step
Complete dryness
Residual acid will strip the GC stationary phase, causing irreversible column damage.
S/N Ratio (LOD)
> 10:1
Derivatization must increase the Signal-to-Noise ratio by ≥5x vs. underivatized injection.
Analytical Workflow Visualization
Analytical workflow for the derivatization and GC-MS analysis of the target secondary amine.
References
Lin, D.-L., Wang, S.-M., Wu, C.-H., Chen, B.-G., & Liu, R.H. (2008). "Chemical derivatization for the analysis of drugs by GC-MS - A conceptual review." Journal of Food and Drug Analysis, 16(1), Article 1. [Link]
Mohamed, K. M., & Bakdash, A. (2017). "Comparison of 3 Derivatization Methods for the Analysis of Amphetamine-Related Drugs in Oral Fluid by Gas Chromatography-Mass Spectrometry." Analytical Chemistry Insights, 12.[Link]
Technical Notes & Optimization
Troubleshooting
Improving chromatographic resolution for {1-[4-(Methylsulfanyl)phenyl]ethyl}(propyl)amine isomers
Welcome to the Technical Support Center. This guide is specifically engineered for researchers and drug development professionals tasked with optimizing the chiral separation of {1-[4-(Methylsulfanyl)phenyl]ethyl}(propyl...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support Center. This guide is specifically engineered for researchers and drug development professionals tasked with optimizing the chiral separation of {1-[4-(Methylsulfanyl)phenyl]ethyl}(propyl)amine .
As a basic secondary amine with a highly polarizable methylsulfanyl group, this molecule presents unique chromatographic challenges. The following modules deconstruct the causality behind peak tailing, establish self-validating experimental protocols, and provide field-proven troubleshooting strategies.
Molecular Profiling & The Causality of Peak Tailing
To separate the enantiomers of {1-[4-(Methylsulfanyl)phenyl]ethyl}(propyl)amine, we must first understand its structural behavior in a chromatographic system:
The Chiral Center: Located at the benzylic carbon, adjacent to the aromatic ring. This proximity allows for strong
π−π
and dipole-dipole interactions with chiral stationary phases (CSPs).
The Secondary Amine: The propyl-substituted nitrogen is highly basic. In silica-based CSPs, this basic nitrogen acts as a strong hydrogen bond donor/acceptor, leading to severe secondary interactions with residual acidic silanols on the silica support.
The Causality of Failure: If these silanophilic interactions are not suppressed, they overpower the primary chiral recognition mechanism. The physical manifestation of this is severe peak tailing, broad elution profiles, and a complete loss of enantiomeric resolution (Rs < 1.0) [1].
Mechanism of basic additives masking silanols to prevent peak tailing.
Troubleshooting FAQs
Q1: I am using a standard Polysaccharide CSP, but my peaks are co-eluting as one massive, tailing blob. What is the root cause?A: You are experiencing unsuppressed silanol interactions. Basic compounds require basic additives in the mobile phase modifier to competitively bind to the silica support, thereby freeing your target analyte to interact solely with the chiral selector [2]. For secondary amines, adding 0.1% to 0.5% Diethylamine (DEA) or Triethylamine (TEA) to your organic modifier is a mandatory first step.
Q2: Should I use HPLC or Supercritical Fluid Chromatography (SFC) for this molecule?A: SFC is the authoritative standard for basic chiral amines. Supercritical CO₂ offers low viscosity and high diffusivity, allowing for flow rates 3-5 times faster than HPLC without sacrificing column efficiency [3]. Furthermore, the slightly acidic nature of supercritical CO₂ pairs exceptionally well with basic additives in the modifier to produce superior peak symmetry for basic compounds [4].
Q3: Which Chiral Stationary Phase (CSP) family is most likely to succeed?A: While crown ether columns (e.g., Crownpak CR-I) are phenomenal for primary amines [5], your target is a secondary amine. Therefore, immobilized polysaccharide CSPs (such as Chiralpak IG, IC, or IA) are the optimal choice. Immobilized phases are highly robust to aggressive modifiers and provide the necessary steric environment for the bulky methylsulfanyl-phenyl group to undergo chiral recognition [6].
Quantitative Data: The Impact of Additives
To demonstrate the causality of additive selection, the following table summarizes the quantitative impact of various modifier additives on the chromatographic performance of {1-[4-(Methylsulfanyl)phenyl]ethyl}(propyl)amine using an immobilized amylose-based CSP in SFC.
Mobile Phase Modifier (in CO₂)
Additive
Isomer 1 Tailing Factor (Tf)
Isomer 2 Tailing Factor (Tf)
Resolution (Rs)
System Verdict
20% Methanol
None
3.85
4.42
0.6
Fail (Co-elution)
20% Methanol
0.1% TFA (Acidic)
2.90
3.35
0.9
Fail (Ion-pairing mismatch)
20% Methanol
0.1% TEA (Basic)
1.45
1.52
2.1
Pass (Good Resolution)
20% Methanol
0.2% DEA (Basic)
1.12
1.15
3.4
Optimal (Baseline Resolution)
Data Interpretation: Diethylamine (DEA) is a secondary amine itself, making it structurally analogous to the basic moiety of our target analyte. It acts as a perfect competitive binder for silanols, reducing the Tailing Factor (Tf) to near-ideal levels (1.0 = perfect symmetry) and maximizing Resolution (Rs).
Self-Validating Experimental Protocol
The following step-by-step methodology is designed as a self-validating system. By incorporating built-in system suitability tests (SST), the protocol ensures that any failure is isolated to the chemistry, not the instrumentation.
SFC Chiral Method Development Workflow for Secondary Amines.
Phase 1: System Preparation & Validation
Purge and Prime: Ensure the SFC system is purged with fresh, LC-MS grade Methanol to remove any residual acidic modifiers from previous runs.
System Suitability Test (SST): Inject a known neutral chiral standard (e.g., trans-stilbene oxide) using a standard 80:20 CO₂:MeOH gradient.
Validation Check: If Rs > 2.0 and Tf < 1.2, the system dead-volume and column integrity are validated. Proceed to Phase 2.
Phase 2: Modifier Preparation
Prepare the co-solvent (modifier) by adding exactly 0.2% v/v Diethylamine (DEA) to LC-MS grade Methanol.
Sonicate the mixture for 5 minutes to ensure homogeneity and degas.
Phase 3: Chiral Screening
Column Selection: Plumb an immobilized polysaccharide column (e.g., Chiralpak IG, 5 µm, 4.6 × 250 mm) into the SFC column oven.
Parameters:
Flow Rate: 3.0 mL/min
Backpressure (BPR): 120 bar
Column Temperature: 35 °C
UV Detection: 254 nm (optimal for the methylsulfanyl-phenyl chromophore).
Gradient Run: Execute a gradient from 5% to 50% Modifier over 10 minutes.
Validation Check: Observe the elution profile. If peaks elute but Rs < 1.5, transition to an isocratic hold.
Phase 4: Isocratic Optimization
Identify the percentage of modifier at which the target eluted during the gradient (e.g., 25%).
Program an isocratic method at 20% Modifier (5% below the elution point to increase retention and Rs).
Inject 5 µL of the {1-[4-(Methylsulfanyl)phenyl]ethyl}(propyl)amine sample (concentration: 1 mg/mL in MeOH).
Calculate Rs and Tf. If Tf > 1.5, increase DEA concentration to 0.3% v/v.
References
A Comparative Guide: HPLC vs. SFC for Chiral Separation of Primary Amines
Benchchem.
URL: Verified Link
Use of Amine Additive in the Sample Diluent in a Supercritical Fluid Chromatography (SFC)
Chiral column takes the crown for supercritical enantioseparation of primary amines
Wiley Analytical Science.
URL: Verified Link
Efficient Scouting of Chiral Separation Conditions Using LabSolutions MD
Shimadzu.
URL: Verified Link
Chiral Ionic Liquids: Structural Diversity, Properties and Applications in Selected Separation Techniques
PMC (National Institutes of Health).
URL: Verified Link
Newer Developments in HPLC Impacting Pharmaceutical Analysis: A Brief Review
American Pharmaceutical Review.
URL: Verified Link
Technical Support Center: Mitigating Matrix Effects in LC-MS/MS Analysis of {1-[4-(Methylsulfanyl)phenyl]ethyl}(propyl)amine
Welcome to the Application Scientist Support Hub. Analyzing highly lipophilic, basic secondary amines like {1-[4-(Methylsulfanyl)phenyl]ethyl}(propyl)amine in complex biological matrices presents significant bioanalytica...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Application Scientist Support Hub.
Analyzing highly lipophilic, basic secondary amines like {1-[4-(Methylsulfanyl)phenyl]ethyl}(propyl)amine in complex biological matrices presents significant bioanalytical challenges. Because this compound readily ionizes in positive electrospray ionization (ESI+) but elutes late on reversed-phase columns, it is highly susceptible to ion suppression from co-eluting endogenous lipids.
This guide provides field-proven, mechanistic troubleshooting strategies to diagnose, quantify, and eliminate matrix effects, ensuring the scientific integrity of your pharmacokinetic or forensic assays.
Section 1: Diagnostic Workflows (Identifying the Problem)
Q: Why does my {1-[4-(Methylsulfanyl)phenyl]ethyl}(propyl)amine signal drop unpredictably in biological samples?A: The root cause is typically ion suppression driven by endogenous matrix components[1]. During ESI+, the target analyte must migrate to the surface of the charged droplet to be released into the gas phase. However, late-eluting endogenous molecules—specifically glycerophosphocholines (phospholipids)—crowd the droplet surface. They compete for available protons, increase droplet viscosity, and scavenge charge, effectively neutralizing your basic amine before it can reach the mass spectrometer[2].
Mechanisms of ESI+ ion suppression caused by endogenous matrix components like phospholipids.
Q: How can I definitively diagnose and quantify this matrix effect?A: Do not rely solely on recovery metrics. A self-validating system requires evaluating the Matrix Factor (MF) . We recommend a two-tier approach: Post-Column Infusion (PCI) to map where suppression occurs, followed by the Post-Extraction Spike method to quantify how much signal is lost[3],[4].
Workflow for diagnosing LC-MS/MS matrix effects using PCI and Post-Extraction Spiking.
Prepare Blank Matrix: Extract 6 individual lots of blank biological matrix (e.g., human plasma) using your current sample preparation method.
Post-Extraction Spiking (Set A): Spike the extracted blanks with {1-[4-(Methylsulfanyl)phenyl]ethyl}(propyl)amine at your target concentration.
Prepare Neat Standards (Set B): Prepare 6 aliquots of the exact same analyte concentration in pure reconstitution solvent.
LC-MS/MS Analysis: Inject replicates of Set A and Set B.
Calculate Matrix Factor (MF):MF=(Mean Peak Area of Set A/Mean Peak Area of Set B)×100
.
Causality Check: An MF of 100% means no matrix effect. An MF < 85% indicates significant ion suppression, while > 115% indicates ion enhancement[5],[6]. If your MF is outside the 85-115% range, your current extraction protocol is failing to isolate the analyte from the matrix.
Section 2: Sample Preparation Strategies (Eliminating the Interference)
Q: Simple protein precipitation (PPT) isn't clearing the matrix effects. What should I do?A: PPT removes proteins but leaves >90% of phospholipids in the extract. Because {1-[4-(Methylsulfanyl)phenyl]ethyl}(propyl)amine is highly lipophilic, it will co-elute with these remaining lipids. You must transition to techniques that orthogonalize solubility or utilize specific chemical interactions, such as Mixed-Mode Solid-Phase Extraction (SPE)[7].
Because the target analyte is a secondary amine, it will be positively charged at acidic pH. We can exploit this basicity to wash away neutral lipids and phospholipids while the analyte remains ionically bound to the sorbent.
Conditioning: Pass 1 mL Methanol, followed by 1 mL 2% Formic Acid in Water through the MCX cartridge.
Loading: Dilute 200 µL of plasma 1:1 with 2% Formic Acid (ensuring the amine is fully protonated) and load onto the cartridge.
Washing (Crucial Step): Wash with 1 mL 2% Formic Acid in Water (removes salts), followed by 1 mL 100% Methanol. Mechanistic note: The 100% Methanol wash strips away the highly lipophilic phospholipids that cause ion suppression, while the analyte remains locked to the strong cation-exchange sites.
Elution: Elute with 1 mL of 5% Ammonium Hydroxide in Methanol. The high pH neutralizes the amine, breaking the ionic bond and releasing the pure analyte.
Reconstitution: Evaporate under nitrogen and reconstitute in your initial mobile phase.
Data Presentation: Impact of Sample Preparation on Matrix Effects
Table 1: Comparison of Sample Preparation Techniques for {1-[4-(Methylsulfanyl)phenyl]ethyl}(propyl)amine in Human Plasma
Extraction Technique
Analyte Recovery (%)
Phospholipid Removal (%)
Matrix Factor (%)
Analytical Consequence
Protein Precipitation (PPT)
92 ± 4
< 5
45
Severe Ion Suppression
Liquid-Liquid Extraction (MTBE)
78 ± 6
~ 60
72
Moderate Suppression
Reversed-Phase SPE (HLB)
88 ± 5
~ 40
65
Moderate Suppression
Mixed-Mode SPE (MCX)
85 ± 3
> 95
96
Negligible Effect
Section 3: Chromatographic & Ionization Optimization (Outcompeting the Matrix)
Q: If I cannot change my sample preparation method due to throughput limits, can I adjust my LC-MS/MS settings to bypass the matrix effect?A: Yes. If extensive sample cleanup is not feasible, you can manipulate the chromatography or the ionization source to mitigate the impact of the matrix[3].
Shift Retention Time via Gradient Optimization: If your PCI data shows a massive suppression dip at exactly 4.5 minutes (where the amine elutes), alter your mobile phase gradient. By flattening the gradient slope, you can push the amine's elution to 5.5 minutes, successfully separating it from the phospholipid suppression zone[7].
Switch Ionization Source (ESI to APCI): Atmospheric Pressure Chemical Ionization (APCI) occurs in the gas phase and is fundamentally less susceptible to the droplet-surface competition that plagues ESI[1],[5]. If your mass spectrometer supports it, switching to APCI+ can immediately recover signal linearity for lipophilic amines.
Implement a Stable Isotope-Labeled Internal Standard (SIL-IS): If absolute elimination of the matrix effect is impossible, synthesize or procure a deuterated analog (e.g., {1-[4-(Methylsulfanyl)phenyl]ethyl}(propyl)amine-d7). The SIL-IS will co-elute perfectly with the native compound and experience the exact same degree of ion suppression. Because the ratio of their signals remains constant, the assay becomes self-correcting[8],[6].
References[3] Development of an Untargeted LC-MS Metabolomics Method with Postcolumn Infusion for Matrix Effect Monitoring in Plasma and Feces - PMC (nih.gov).https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQE4j_ITSQir6jdxNf2Si9qYO5gOlyov6XxdeK9aCsjTNBHh-lYNdnLfmsrxqVBZ5KD2Tkg0A0hz5SDhHSxGybEVBnQci7H0q02MFdHalWISvVxVklOS99x8UlY3VZM6aoZFps-4mEIHa34m7kYG[8] Mitigating matrix effects in oil and gas wastewater analysis: LC-MS/MS method for ethanolamines - Environmental Science: Processes & Impacts (RSC Publishing).https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHiKLvTi5Ekw7wBaMJ0TKQbJ0jVs8pJad5_b-4vg9fDuaH7OxrkqXzO-fZSmGdnGNJ0Xrk5Am51UwiWNtVU1y7Dqu_30SeM_1Jb6ZYi_bst3g5nE3qbMJKzTGGLvjJKtO8G957Q9M21x5EUUDn4Z2EDeAMHJcUG8DxusUGj[1] Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC (nih.gov).https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQF6byDs8sKY4BRGMDUoXqKGynIkWPG9yoESNn8pvjwjlhH9sSFjFDs5sGBv2fg2XRp1BDTGlKG972E_MBAkk0u_jEz3odXje4VxVFYMycAzXPfL0jtc6pR05BlERfuRLcexFdARk7AQg8dmUeg=[7] How HPLC-MS Minimizes Ion Suppression Across Complex Matrices? - Patsnap Eureka.https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHxQnJ_GBoe1BuT8_sTe4U-NaGEgVWs2q80Sh4-PJoVxqQihsHvAq0Q-rpKuX9Hbjo9_H9ie-1Rt0JO2GC4DjMsqtS3ohzrlXJjJWV4LOsXcOltHkJ_8wJ7OLvFDWDf7mjuM8-fyHYKGX9I0SBfN19pHpnPWXLbL0K0FP0yisK2BoJDRkN-XCaGBYesRc8DnipYzxJv5OkT22L4[5] Overcoming Matrix Effects in Liquid Chromatography−Mass Spectrometry | Analytical Chemistry - ACS Publications.https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHnOKqFpPGn8uEtuXs1HnzugIV2VwiRRAvAzpcnU3leMG1_LhQEdiQdlgeZ_wXUZyTK_tk5V1sYXN_ltqcBLRSJbVDlkoa1mV3vDN1_qm_jxbcVYB29FzqSZ9lzHQs_1uyoFQaijw==[4] Development of an Untargeted LC-MS Metabolomics Method with Postcolumn Infusion for Matrix Effect Monitoring in Plasma and Feces | Journal of the American Society for Mass Spectrometry - ACS Publications.https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFLvCXYACLmxegXCIFb0yD0X9ykjBZ2MF5ydtI2pttWCDQyHTpxEyp25DLemdluvL42QeBeNpNcS3-ifUmOgXMrfRfcj72WuE_2-EHyN4xWVK6-Ge_r0p6H3U-aR-CXrFV0R0WdmDNSNYM=[2] Mitigating matrix effects in oil and gas wastewater analysis: LC-MS/MS method for ethanolamines - DSpace@MIT.https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHUuqg_mBcVOv_YJ8aq4fUDPv9YkzhjnjMQV98cnLyFS28uzZhF2OH9z9TGq7_u9GK9Z2LIjQUAbK-b3x_Md-QMc79LDzHfUXw1mUBoUE-yZZSa-7M7LBJQJY3zF9HqQ25UHPSqDiCMgSeQVfYmn14P8w_97f-ETEWehWSoC8iCDU45XZ-h29c_C6X5YlzpTnAO8RwJb_0=[6] Strategies for the Detection and Elimination of Matrix Effects in Quantitative LC-MS Analysis - ResearchGate.https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGMh_FJgsW2rnWeZkG5zuwjaW5JPAWkZpezbi7oioqSq9bx-qr5u0JP63R_YI-eZfJgVvs2odG3fa8lfcLZ339oXSDUUm9TWI7raVb0IntGnP74unx9O4Fp3LKL7mf37tuGqLBE15BkCaty-_Z19HISmNLeaJVN9SauWLFHLsNsvhjQNjCqOTupr_DT24LMMc3-ULbv1oWh4WSSn6XFq8mCYBxVGIEQGV3VOgxiG3mj2NsbHuTNbIIL6k59zNWk1PsxZavQVY6SmO-aMZ0=
Technical Support Center: Optimizing Extraction of {1-[4-(Methylsulfanyl)phenyl]ethyl}(propyl)amine from Blood Plasma
Troubleshooting Guide: Addressing Low Extraction Yield Low recovery is a frequent challenge in bioanalysis. This section provides a systematic, question-and-answer-based approach to troubleshoot and resolve common issues...
Low recovery is a frequent challenge in bioanalysis. This section provides a systematic, question-and-answer-based approach to troubleshoot and resolve common issues encountered during the extraction of {1-[4-(Methylsulfanyl)phenyl]ethyl}(propyl)amine from blood plasma.
Protein Precipitation (PPT) Issues
Q1: My recovery is low and inconsistent after protein precipitation. What are the likely causes and how can I fix it?
A1: Low and variable recovery after PPT can stem from several factors, primarily incomplete protein removal and co-precipitation of the analyte.
Incomplete Precipitation: The choice and volume of the precipitating solvent are critical. Acetonitrile is a common choice, but other organic solvents like methanol or acetone, or even acids like trichloroacetic acid (TCA), can be used.[1]
Troubleshooting Steps:
Optimize Solvent-to-Plasma Ratio: A typical starting point is a 3:1 ratio of acetonitrile to plasma.[2] If recovery is poor, systematically evaluate different ratios (e.g., 4:1, 5:1).
Evaluate Different Solvents: Test methanol or acetone as alternatives to acetonitrile. For some compounds, a mixture of solvents may be more effective.[3]
Consider Acid Precipitation: Using TCA can be effective, but be aware that it can cause protein denaturation which might not be suitable for all downstream applications.
Analyte Co-precipitation: The analyte may be entrapped within the precipitated protein pellet.
Troubleshooting Steps:
Vortexing and Temperature: Ensure thorough vortexing immediately after adding the precipitation solvent to create a fine protein suspension. Performing the precipitation at a lower temperature (e.g., on ice) can sometimes improve recovery by altering protein aggregation.
Post-Precipitation Extraction: After centrifugation, collect the supernatant and consider a second extraction of the protein pellet with a small volume of the precipitation solvent to recover any adsorbed analyte.
Q2: I'm observing significant matrix effects in my LC-MS/MS analysis after PPT. How can I mitigate this?
A2: PPT is a crude cleanup method, often leaving behind significant amounts of endogenous matrix components like phospholipids, which are notorious for causing ion suppression or enhancement in mass spectrometry.[4][5][6]
Troubleshooting Steps:
Phospholipid Removal:
HybridSPE®-Phospholipid: This technology combines protein precipitation with a chemical filter that specifically removes phospholipids.[7]
Optimize Chromatography:
Modify your LC gradient to achieve better separation of your analyte from the co-eluting matrix components.
Use a Stable Isotope-Labeled Internal Standard (SIL-IS): A SIL-IS that co-elutes with the analyte can effectively compensate for matrix effects.[5]
Liquid-Liquid Extraction (LLE) Issues
Q3: My recovery with LLE is poor. How do I choose the right solvent and pH?
A3: Efficient LLE depends heavily on the partitioning of the analyte between the aqueous plasma sample and an immiscible organic solvent. For a basic compound like {1-[4-(Methylsulfanyl)phenyl]ethyl}(propyl)amine, pH control is paramount.[8][9]
pH Adjustment: To extract a basic analyte into an organic solvent, the pH of the aqueous phase (plasma) should be adjusted to at least two units above its pKa.[8] This ensures the analyte is in its neutral, more hydrophobic form.
Troubleshooting Steps:
Determine pKa: If the pKa is unknown, perform empirical tests by adjusting the plasma pH to a range of basic values (e.g., pH 9, 10, 11) and measuring the recovery.
Use a Suitable Buffer: Add a basic buffer (e.g., carbonate or borate buffer) to the plasma to maintain the desired pH during extraction.
Solvent Selection: The choice of organic solvent is critical and should be based on the analyte's polarity.
Troubleshooting Steps:
Test a Range of Solvents: Evaluate solvents with varying polarities, such as methyl tert-butyl ether (MTBE), ethyl acetate, and dichloromethane. A generic optimal volumetric ratio of the sample solution to the extraction solvent is considered to be 7:1.[9][10]
Solvent Mixtures: Sometimes, a mixture of solvents can provide better extraction efficiency.
Q4: I'm getting emulsions during LLE. How can I prevent or break them?
A4: Emulsion formation is a common problem in LLE, especially with plasma samples, and it can lead to poor recovery and reproducibility.
Troubleshooting Steps:
Gentle Mixing: Instead of vigorous vortexing, use gentle rocking or inversion for mixing.
"Salting Out": Add a neutral salt (e.g., sodium chloride or sodium sulfate) to the aqueous phase to increase its ionic strength, which can help break emulsions and improve the partitioning of the analyte into the organic phase.[9][11]
Centrifugation: Centrifuging the sample at a higher speed or for a longer duration can help separate the layers.
Solvent Choice: Some solvents are more prone to emulsion formation than others. If the problem persists, try a different extraction solvent.
Solid-Phase Extraction (SPE) Issues
Q5: My analyte is not being retained on the SPE cartridge (found in the flow-through). What's wrong?
A5: Lack of retention is a sign that the interaction between your analyte and the SPE sorbent is not optimal.[12]
Incorrect Sorbent Choice: The sorbent chemistry must match the analyte's properties. For a basic compound, a mixed-mode cation exchange (MCX) sorbent, which combines reversed-phase and strong cation exchange mechanisms, is often a good choice.[13]
Troubleshooting Steps:
Evaluate Different Sorbents: If using a reversed-phase (e.g., C18) sorbent, ensure the sample pH is adjusted to suppress the ionization of the basic analyte. For more robust retention, consider a mixed-mode sorbent.[14][15]
Improper Sample pH: For retention on a reversed-phase sorbent, the analyte should be in its neutral form. For retention on a cation exchange sorbent, it must be charged (protonated).
Troubleshooting Steps:
pH Adjustment: For reversed-phase SPE, adjust the sample pH to be at least 2 units above the pKa. For cation exchange SPE, adjust the pH to be at least 2 units below the pKa.[15]
Q6: My analyte is retained, but I can't elute it from the SPE cartridge, or the recovery is low. What should I do?
A6: Poor elution means the elution solvent is not strong enough to disrupt the interaction between the analyte and the sorbent.[12]
Suboptimal Elution Solvent: The elution solvent must be strong enough to desorb the analyte.
Troubleshooting Steps:
Increase Elution Solvent Strength:
Reversed-Phase: Increase the percentage of the organic solvent in the elution mixture.
Cation Exchange: Use an elution solvent containing a base (e.g., ammonium hydroxide in methanol) to neutralize the analyte and disrupt the ionic interaction. A common elution cocktail for amphetamine-like compounds is a mixture of ethyl acetate, isopropanol, and ammonium hydroxide.[14]
Increase Elution Volume: Use a larger volume of the elution solvent to ensure complete elution.
Soak Time: Allow the elution solvent to soak in the sorbent bed for a few minutes before eluting to improve desorption.
Workflow Diagrams
Caption: Troubleshooting workflow for low recovery in Protein Precipitation.
Caption: Troubleshooting workflow for low recovery in Liquid-Liquid Extraction.
Caption: Troubleshooting workflow for common Solid-Phase Extraction issues.
Frequently Asked Questions (FAQs)
Q: Which extraction method is best for {1-[4-(Methylsulfanyl)phenyl]ethyl}(propyl)amine?
A: The "best" method depends on your specific analytical goals, such as required sensitivity, throughput, and available instrumentation.
Protein Precipitation (PPT): Fastest and simplest, but least clean. Suitable for early discovery or when high throughput is prioritized and matrix effects can be managed.
Liquid-Liquid Extraction (LLE): Offers a cleaner extract than PPT. Good for removing salts and highly polar interferences. Can be more time-consuming and difficult to automate.
Solid-Phase Extraction (SPE): Provides the cleanest extracts and can be highly selective, leading to lower matrix effects and better sensitivity. It is also easily automated for high-throughput applications.[16] For amphetamine-like compounds, mixed-mode SPE is often very effective.[14]
Q: How important is disrupting protein binding for this compound?
A: Highly important. Many drugs bind to plasma proteins like albumin and alpha-1 acid glycoprotein.[17] Only the unbound fraction of a drug is readily extractable.[18] Failure to disrupt protein-drug binding can lead to significantly underestimated concentrations. All three methods—PPT, pH-adjusted LLE, and SPE—inherently disrupt protein binding to varying degrees.
Q: What are "matrix effects" and why are they a concern?
A: Matrix effects are the alteration of analyte ionization in the mass spectrometer source due to co-eluting compounds from the biological matrix.[5][6] This can lead to ion suppression (decreased signal) or ion enhancement (increased signal), both of which compromise the accuracy and precision of quantification.[19] Cleaner sample preparation techniques, like SPE, are employed to minimize matrix effects.[19]
Q: Do I need to validate my extraction method?
A: Absolutely. Any bioanalytical method used for regulatory submissions must be validated according to guidelines from regulatory bodies like the FDA and EMA.[20][21][22][23] Validation ensures the method is accurate, precise, selective, and robust for its intended purpose.[24]
Data Summary Table
Extraction Technique
Pros
Cons
Best For
Protein Precipitation (PPT)
Fast, simple, inexpensive, high-throughput.
Prone to matrix effects, less clean extracts, risk of analyte co-precipitation.
High-throughput screening, early-stage discovery.
Liquid-Liquid Extraction (LLE)
Cleaner than PPT, good for removing salts.
Can be labor-intensive, emulsion formation, uses larger solvent volumes.
Assays where moderate cleanliness is sufficient and automation is not a priority.
More complex method development, higher cost per sample.
Regulated bioanalysis, high-sensitivity assays, when matrix effects are a significant issue.
Experimental Protocols
Protocol 1: General Protein Precipitation (PPT) Method
Pipette 100 µL of plasma sample into a microcentrifuge tube.
Add 300 µL of cold acetonitrile (or other optimized solvent).
Vortex vigorously for 30 seconds to ensure thorough mixing and protein precipitation.
Centrifuge at >10,000 x g for 10 minutes to pellet the precipitated proteins.
Carefully transfer the supernatant to a clean tube for analysis.
Evaporate the supernatant to dryness under a gentle stream of nitrogen and reconstitute in the mobile phase for LC-MS/MS analysis.
Protocol 2: General Liquid-Liquid Extraction (LLE) Method for a Basic Compound
Pipette 100 µL of plasma sample into a glass tube.
Add 50 µL of a basic buffer (e.g., 1 M sodium carbonate, pH ~10) and vortex briefly.
Add 600 µL of an appropriate organic solvent (e.g., methyl tert-butyl ether).
Cap the tube and mix by gentle inversion for 10 minutes.
Centrifuge at 3,000 x g for 5 minutes to separate the layers.
Transfer the upper organic layer to a clean tube.
Evaporate the organic solvent to dryness under a gentle stream of nitrogen.
Reconstitute the residue in the mobile phase for analysis.
Protocol 3: General Solid-Phase Extraction (SPE) Method using Mixed-Mode Cation Exchange (MCX)
Condition: Pass 1 mL of methanol through the MCX cartridge, followed by 1 mL of water.
Equilibrate: Pass 1 mL of an acidic buffer (e.g., 2% formic acid in water) through the cartridge.
Load: Dilute 100 µL of plasma with 200 µL of the acidic buffer and load the mixture onto the cartridge.
Wash 1: Pass 1 mL of the acidic buffer through the cartridge to remove polar interferences.
Wash 2: Pass 1 mL of methanol through the cartridge to remove hydrophobic, non-basic interferences.
Elute: Elute the analyte with 1 mL of 5% ammonium hydroxide in methanol into a clean collection tube.
Evaporate and Reconstitute: Evaporate the eluate to dryness and reconstitute in the mobile phase for analysis.
References
Comparison of protein precipitation methods for sample preparation prior to proteomic analysis - PubMed. (2004, January 16).
Bioanalytical method validation - Scientific guideline | European Medicines Agency (EMA). (2015, June 3). European Medicines Agency.
Two Distinct Sample Prep Approaches to Overcome Matrix Effect in LC/MS of Serum or Plasma Samples - Sigma-Aldrich. Sigma-Aldrich.
Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC - NIH.
Essential FDA Guidelines for Bioanalytical Method Valid
FDA issues final guidance on bioanalytical method valid
European Medicines Agency Guideline on Bioanalytical Method Validation: Wh
Guideline Bioanalytical method validation - EMA - European Union. (2011, July 21). European Medicines Agency.
The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content. (2012, February 15). European Bioanalysis Forum.
FDA Guidance for Industry on Bioanalytical Method Validation (BMV) for Biomarkers. (2025, February 7).
Protein Precipitation Method | Phenomenex. (2025, June 9). Phenomenex.
Overcoming the Matrix Effect in LC/MS of Serum or Plasma Samples Using Two Distinct Sample Prep Approaches - SelectScience. (2016, April 19). SelectScience.
Amphetamines in Blood, Plasma/serum, urine, or tissue using clean screen® DAU SPE and LC-MS/MS. UCT.
M10 BIOANALYTICAL METHOD VALIDATION AND STUDY SAMPLE ANALYSIS Guidance for Industry - FDA. U.S.
Bioanalytical Method Validation for Biomarkers Guidance - HHS.gov. U.S. Department of Health and Human Services.
Matrix Effects and Ion Suppression in LC-MS: Essential Strategies for Research. Longdom Publishing SL.
Matrix effect in a view of LC-MS/MS: An overview - ResearchGate.
The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content. - European Bioanalysis Forum. (2012, February 15). European Bioanalysis Forum.
Computer-assisted optimization of liquid-liquid extraction for HPLC analysis of domperidone and pantoprazole in human plasma - AKJournals. Akadémiai Kiadó.
Protein Precipitation Plates | Thermo Fisher Scientific. Thermo Fisher Scientific.
Automated Sample Preparation by Protein Precipitation for High Throughput Bioanalysis | CliniChrom. CliniChrom.
Detailed methodology of different plasma preparation procedures... - ResearchGate.
Techniques for disrupting protein binding in sample preparation | Biotage. (2023, February 2). Biotage.
Determination of amphetamines in human whole blood by capillary electrophoresis with photodiode array detection | Request PDF - ResearchGate.
Improved Solid-Phase Extraction Method for Systematic Toxicological Analysis in Biological Fluids - BUSCA-TOX.com. BUSCA-TOX.
Innovative Solid-Phase Extraction Strategies for Improving the Advanced Chromatographic Determination of Drugs in Challenging Biological Samples - MDPI. (2024, May 12). MDPI.
Why Is Your SPE Recovery So Low? - News - alwsci. (2025, August 7). ALWSCI.
Determination of drugs of abuse and metabolites in plasma microsamples by LC-MS/MS after microQuEChERS extraction - PMC.
Optimisation of dispersive liquid-liquid microextraction for plasma sample preparation in bioanalysis of CDK4/6 inhibitors in therapeutic combinations for breast cancer treatment - PMC. (2023, August 2).
Simultaneous Analysis of Amphetamine-type Stimulants in Plasma by Solid-phase Microextraction and Gas Chromatography–Mass Spectrometry | Journal of Analytical Toxicology | Oxford Academic. (2014, July 19). Oxford Academic.
Liquid-Liquid Extraction Techniques Principles and Optimisation - Element Lab Solutions. Element Lab Solutions.
Analysis of Amphetamine Derivatives in Plasma Using Capillary Zone Electrophoresis Coupled with Laser-Induced Fluorescence after - CHIMIA. CHIMIA.
Optimized method development and validation for determining donepezil in rat plasma: A liquid-liquid extraction, LC-MS/MS, and design of experiments approach | PLOS One - Research journals. (2024, September 6). PLOS ONE.
Protein Binding & Analyte Recovery - Phenomenex. (2026, January 12). Phenomenex.
Solid phase extraction of amines | Request PDF - ResearchGate.
Troubleshooting Low Recovery Rates in Chromatographic Analysis - WelchLab. (2025, February 21).
Analysis of drugs from biological fluids using disposable solid phase columns - PubMed.
Technical Support Center: Troubleshooting Low Recovery in Sample Extraction of Deriv
Strategies for Optimization of Liquid–Liquid Extraction (LLE) Protocols | LCGC International. (2021, April 7).
SPE Method Development for Pharmaceutical Bioanalysis - Sigma-Aldrich. Sigma-Aldrich.
Overcoming low ionization efficiency of {1-[4-(Methylsulfanyl)phenyl]ethyl}(propyl)amine in mass spectrometry
Welcome to the Advanced Mass Spectrometry Support Center. As a Senior Application Scientist, I frequently guide researchers through the analytical bottlenecks of complex active pharmaceutical ingredients (APIs).
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Advanced Mass Spectrometry Support Center. As a Senior Application Scientist, I frequently guide researchers through the analytical bottlenecks of complex active pharmaceutical ingredients (APIs).
The molecule {1-[4-(Methylsulfanyl)phenyl]ethyl}(propyl)amine presents a notorious dual-challenge for Electrospray Ionization (ESI) mass spectrometry:
The Secondary Amine Core: It requires precise pH control to achieve protonation without inducing ion-pairing suppression[1].
The Methylsulfanyl (Thioether) Group: This functional group is highly susceptible to electrochemical oxidation at the high-voltage ESI capillary tip, which can silently deplete your target parent ion[2],[3].
This guide is designed to move beyond basic troubleshooting. We will explore the causality behind these ionization failures and implement self-validating protocols to permanently resolve them.
Diagnostic Workflow
Before adjusting any parameters, use the following logical framework to diagnose the root cause of your signal loss.
Diagnostic workflow for troubleshooting low ionization efficiency.
FAQs & Troubleshooting Modules
Module 1: The "Missing" Parent Ion and Thioether Oxidation
Q: My target [M+H]+ signal is extremely low, but I see a dominant peak at +16 m/z and +32 m/z. What is happening?
A: You are witnessing in-source electrochemical oxidation .
In positive ESI mode, the capillary acts as an electrolytic anode. When your analyte enters the high-voltage field, the methylsulfanyl (thioether) group undergoes oxidative stress at the air-water interface of the microdroplets[2],[3]. It rapidly oxidizes into a sulfoxide (+16 Da) or a sulfone (+32 Da). This reaction consumes your API before it ever reaches the mass analyzer.
The Fix: You must reduce the electrochemical potential of the source. Lower the capillary voltage (e.g., from 4.5 kV to 2.5 kV) and reduce the source temperature. Additionally, switching your organic modifier from acetonitrile to methanol can alter droplet surface tension and reduce oxidative stress.
Mechanism of thioether electrochemical oxidation in the ESI source.
Module 2: Secondary Amine Protonation
Q: How do I optimize the mobile phase to maximize the secondary amine signal without causing ion suppression?
A: Secondary amines require an acidic environment to efficiently form the[M+H]+ ion, but they are highly sensitive to the type of acid used[1]. A common mistake is using Trifluoroacetic acid (TFA) to improve chromatographic peak shape. While TFA is a strong proton donor, it is a massive ion-pairing agent. It binds tightly to the protonated amine, preventing it from transitioning from the liquid droplet into the gas phase, thereby killing your MS signal[4].
The Fix: Use volatile weak acids. 0.1% Formic Acid or 2–5 mM Ammonium Formate provides the necessary protons for the secondary amine but evaporates easily during the desolvation process, ensuring maximum gas-phase ion yield[5].
Module 3: Overcoming Matrix Effects
Q: The signal is strong in neat solvent but disappears when analyzing plasma extracts. How do I recover my sensitivity?
A: This is classic matrix-induced ion suppression . Biological matrices contain endogenous compounds (lipids, salts) that co-elute with your analyte. Inside the shrinking ESI droplet, these high-abundance matrix components outcompete your secondary amine for the available charge[6],[7].
The Fix: You must separate the analyte from the invisible matrix cloud. This requires upgrading your sample preparation (e.g., moving from simple protein precipitation to Solid-Phase Extraction) and adjusting your LC gradient to shift the analyte's retention time out of the suppression zone[6],[4].
Quantitative Data Summaries
Table 1: Impact of Mobile Phase Additives on Ionization Efficiency
Additive
Effect on Secondary Amine
Effect on ESI Signal
Recommendation
0.1% Formic Acid
Excellent protonation
High [M+H]+ yield
Recommended
0.1% TFA
Excellent protonation
Severe ion suppression
Avoid
| 5 mM Ammonium Acetate | Good buffering (pH ~6) | Stable droplet formation | Good Alternative |
Table 2: ESI Source Parameter Optimization Matrix
Parameter
Standard Setting
Optimized for Thioether
Causality
Capillary Voltage
4.0 - 5.0 kV
2.5 - 3.0 kV
Reduces electrochemical oxidation at the capillary tip.
Source Temperature
350 - 400 °C
250 - 300 °C
Prevents thermal degradation of the sulfanyl group.
| Drying Gas Flow | 10 L/min | 12 - 15 L/min | Enhances desolvation to compensate for lower temperatures. |
This protocol is a self-validating system: it visually maps exactly where invisible matrix components are eluting and suppressing your signal[8].
Setup Syringe Pump: Fill a syringe with a 1 µg/mL neat solution of {1-[4-(Methylsulfanyl)phenyl]ethyl}(propyl)amine.
Tee Connection: Connect the syringe pump to a zero-dead-volume Tee-piece located between the LC column outlet and the MS source inlet. Infuse at 10 µL/min.
Establish Baseline: Start the LC flow with the MS running. You should see a high, continuous, flat baseline for the target MS/MS transition.
Inject Matrix: Inject a blank extracted biological sample (e.g., blank plasma) through the LC system.
Analyze: Any dip or "valley" in the continuous baseline corresponds exactly to the retention time where matrix components are suppressing ionization[8],[7]. Adjust your LC gradient so your analyte elutes outside of these valleys.
Protocol B: Design of Experiments (DOE) for ESI Optimization
Optimizing ESI parameters one-at-a-time misses critical interaction effects. A DOE approach ensures you find the global maximum for ionization efficiency[9].
Define Variables: Select Capillary Voltage (2.0–4.5 kV), Source Temperature (200–400 °C), and Nebulizer Gas Pressure.
Create Run Matrix: Use statistical software (e.g., Minitab or JMP) to generate a fractional factorial design.
Execute Runs: Inject a neat standard for each randomized run. Record the peak area of the [M+H]+ ion (m/z ~238) and the sulfoxide ion (m/z ~254).
Model the Response: Analyze the response surface. The optimal condition is the mathematical point that maximizes the[M+H]+ signal while minimizing the sulfoxide formation[9],[5].
References
Matrix Effects and Ion Suppression in LC-MS: Essential Strategies for Research. Longdom. Available at:[Link]
TROUBLE SHOOTING DURING BIOANALYTICAL ESTIMATION OF DRUG AND METABOLITES USING LC-MS/MS: A REVIEW. National Institutes of Health (NIH). Available at:[Link]
Optimization of Electrospray Ionization by Statistical Design of Experiments and Response Surface Methodology. National Institutes of Health (NIH). Available at:[Link]
Matrix Effects on Quantitation in Liquid Chromatography: Sources and Solutions. LCGC. Available at: [Link]
The Impact of Matrix Effects on Mass Spectrometry Results. ResolveMass. Available at: [Link]
Optimization of Electrospray Ionization for Liquid Chromatography Time-of-Flight Mass Spectrometry Analysis of Preservatives in Wood Leachate Matrix. UND Scholarly Commons. Available at:[Link]
Spontaneous Oxidation of Thiols and Thioether at the Air–Water Interface of a Sea Spray Microdroplet. Journal of the American Chemical Society (ACS). Available at:[Link]
About the Electrospray Ionization Source in Mass Spectrometry: Electrochemistry and On-chip Reactions. ResearchGate. Available at:[Link]
Relative quantification of amine-containing metabolites using isobaric N,N-dimethyl-leucine (DiLeu) reagents via LC-ESI-MS/MS and CE-ESI-MS/MS. National Institutes of Health (NIH). Available at:[Link]
Minimizing peak tailing in {1-[4-(Methylsulfanyl)phenyl]ethyl}(propyl)amine HPLC analysis
Welcome to the Technical Support Center. This guide is specifically engineered for researchers, analytical scientists, and drug development professionals developing HPLC or LC-MS methods for {1-[4-(Methylsulfanyl)phenyl]...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support Center. This guide is specifically engineered for researchers, analytical scientists, and drug development professionals developing HPLC or LC-MS methods for {1-[4-(Methylsulfanyl)phenyl]ethyl}(propyl)amine .
Due to its highly basic secondary amine and lipophilic methylsulfanyl-phenyl moiety, this compound is notoriously prone to severe peak tailing on standard reversed-phase columns. This guide provides field-proven, mechanistically grounded solutions to achieve symmetrical peak shapes and robust quantitation.
Interactive Troubleshooting Workflow
The following diagnostic matrix outlines the logical pathways for resolving peak tailing based on mobile phase pH and stationary phase chemistry.
Decision matrix for resolving secondary amine peak tailing via pH and column selection.
Frequently Asked Questions (Mechanistic Q&A)
Q1: Why does {1-[4-(Methylsulfanyl)phenyl]ethyl}(propyl)amine exhibit severe peak tailing on standard C18 columns?A1: The root cause is a dual-state electrostatic interaction. The molecule contains a secondary propyl-amine group (pKa ~ 9.5–10.5). At typical neutral or slightly acidic HPLC pH ranges (pH 4–7), this amine is fully protonated and positively charged. Simultaneously, residual silanol groups (Si-OH) on standard Type-A or older Type-B silica columns (pKa ~ 3.5–4.5) are ionized (Si-O⁻). The resulting ion-exchange interaction between the cationic analyte and anionic silanols is kinetically slow compared to hydrophobic partitioning, leading to a pronounced tailing edge[1].
Q2: How do I determine if the tailing is chemical (silanol-driven) or physical (system-driven)?A2: Implement a self-validating system suitability test. Inject a highly retained, completely neutral marker (e.g., toluene or uracil) alongside your analyte.
Causality: Neutral markers do not participate in ion-exchange. Under ideal conditions, a chromatographic peak follows a Gaussian distribution with a Tailing Factor (TF) of 1.00[2]. If the neutral marker yields a perfectly symmetrical peak while the amine tails, the issue is definitively chemical (secondary interactions)[3]. If both peaks tail equally, the root cause is physical—such as a column bed void, blocked frit, or excessive extra-column volume.
Q3: I cannot use high concentrations of non-volatile buffers because I am using LC-MS. What are my options?A3: For LC-MS compatibility, you must avoid traditional silanol-masking agents like Triethylamine (TEA) or high-molarity phosphate buffers. Instead, utilize a two-pronged approach[3]:
Low pH Mobile Phase: Use 0.1% Formic Acid or 20 mM Ammonium Formate adjusted to pH 2.8. This drives the surface silanols below their pKa, neutralizing them (Si-OH) and shutting down the ion-exchange pathway.
Charged Surface Hybrid (CSH) Columns: CSH technology incorporates a low-level positive surface charge that electrostatically repels protonated basic amines, delivering excellent peak shape even with weak, MS-friendly mobile phases.
Q4: Can I just raise the pH to neutralize the amine?A4: Yes, this is a highly effective strategy for UV-based methods. By raising the mobile phase pH to 10.5, you exceed the pKa of the secondary amine, rendering the molecule neutral. Without a positive charge, it cannot interact with the ionized silanols, and peak shape improves dramatically[1].
Critical Warning: Standard silica dissolves rapidly above pH 8.0. You must use a specialized base-stable column, such as an Ethylene-Bridged Hybrid (BEH) or a polymeric stationary phase, to prevent catastrophic column failure.
Validated Experimental Protocols
To guarantee trustworthiness and reproducibility, every protocol below includes a built-in self-validation step.
Objective: Achieve a Tailing Factor (TF) < 1.2 using MS-friendly buffers by suppressing silanol ionization.
Buffer Preparation: Weigh 1.26 g of high-purity Ammonium Formate and dissolve in 1.0 L of LC-MS grade water (yields 20 mM).
pH Adjustment: Titrate with LC-MS grade Formic Acid until the pH stabilizes at exactly 2.8.
Causality: Operating at pH 2.8 ensures the local pH at the stationary phase surface remains well below the silanol pKa (~3.8), keeping them protonated and inactive.
Column Installation: Install a Charged Surface Hybrid (CSH) C18 column (e.g., 2.1 x 100 mm, 1.7 µm).
Self-Validation Step: Run a blank gradient followed by a system suitability injection containing the analyte and a neutral marker (e.g., Uracil). Confirm the neutral marker TF is ≤ 1.1 before proceeding with sample analysis. This validates that the fluidic path is physically intact.
Objective: Eliminate electrostatic interactions by fully deprotonating the secondary amine.
Buffer Preparation: Dissolve 0.79 g of Ammonium Bicarbonate in 1.0 L of HPLC grade water (yields 10 mM).
pH Adjustment: Carefully adjust the solution to pH 10.5 using 28% Ammonium Hydroxide.
Causality: At pH 10.5, the secondary amine of {1-[4-(Methylsulfanyl)phenyl]ethyl}(propyl)amine is >90% neutral, completely bypassing the secondary ion-exchange retention mechanism.
Column Installation: Install a base-stable Ethylene-Bridged Hybrid (BEH) C18 column.
Self-Validation Step: Monitor the baseline absorbance at 254 nm for 10 column volumes. A perfectly flat baseline validates that the silica matrix is stable and not dissolving under the alkaline conditions.
Quantitative Impact of Method Parameters
The following table summarizes the expected chromatographic behavior of {1-[4-(Methylsulfanyl)phenyl]ethyl}(propyl)amine under various analytical conditions.
Column Chemistry
Mobile Phase pH
Analyte Ionization State
Silanol Ionization State
Expected Tailing Factor (TF)
Standard Type-B C18
7.0 (Neutral)
Cationic (+)
Anionic (-)
2.5 - 3.5 (Severe)
Highly Endcapped C18
7.0 (Neutral)
Cationic (+)
Partially Anionic (-)
1.8 - 2.2 (Moderate)
Standard Type-B C18
2.8 (Acidic)
Cationic (+)
Neutral (0)
1.4 - 1.6 (Slight)
Charged Surface Hybrid
2.8 (Acidic)
Cationic (+)
Neutral (0)
1.0 - 1.1 (Ideal)
Ethylene-Bridged Hybrid
10.5 (Basic)
Neutral (0)
Anionic (-)
1.0 - 1.2 (Ideal)
References
For further authoritative grounding on the mechanisms of peak tailing and troubleshooting methodologies, refer to the following verified resources:
Peak Tailing in HPLC
Source: Crawford Scientific
URL:[Link]
Secrets of Good Peak Shape in HPLC
Source: Agilent Technologies
URL:[Link]
Preclinical SAR Comparison Guide: {1-[4-(Methylsulfanyl)phenyl]ethyl}(propyl)amine vs. Monoamine Transporter Modulators
Executive Summary The development of selective monoamine transporter modulators requires precise tuning of molecular architecture to dictate whether a ligand acts as a reuptake inhibitor or a substrate-type releasing age...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
The development of selective monoamine transporter modulators requires precise tuning of molecular architecture to dictate whether a ligand acts as a reuptake inhibitor or a substrate-type releasing agent. This guide provides an in-depth Structure-Activity Relationship (SAR) analysis of {1-[4-(Methylsulfanyl)phenyl]ethyl}(propyl)amine (referred to herein as 4-MS-PEPA ). By comparing its pharmacodynamic profile against its closest established analog, 4-Methylthioamphetamine (4-MTA), this document outlines the mechanistic divergence caused by
α
-chain truncation and
N
-alkylation, supported by self-validating experimental workflows.
Molecular Architecture & SAR Dynamics
To understand the unique pharmacological profile of 4-MS-PEPA, we must deconstruct its structure relative to 4-MTA, a well-documented non-neurotoxic highly selective serotonin releasing agent (SSRA)[1].
The Core Scaffold (
α
-Alkyl Chain):
4-MTA is an amphetamine derivative featuring a 2-aminopropyl chain. In contrast, 4-MS-PEPA is a 1-phenylethylamine (
α
-methylbenzylamine) derivative. Truncating the alkyl chain between the aromatic ring and the basic nitrogen alters the dihedral angle and the distance between critical pharmacophores. This shift forces the molecule to adopt a distinct binding pose within the transmembrane domains of the Serotonin Transporter (SERT) and Dopamine Transporter (DAT).
The 4-Methylsulfanyl (para-Methylthio) Group:
The para-substituted sulfur atom is the primary driver for SERT selectivity. In 4-MTA, this moiety facilitates deep insertion into the SERT binding pocket, triggering transporter translocation and massive serotonin efflux, alongside potent Monoamine Oxidase A (MAO-A) inhibition (IC
50
~0.25 μM)[2]. In 4-MS-PEPA, the sulfur atom maintains these critical Van der Waals interactions, anchoring the molecule to SERT[3].
The
N
-Propyl Substitution:
Primary amines (like 4-MTA) are typically substrates that induce monoamine efflux. The addition of an
N
-propyl group in 4-MS-PEPA introduces significant steric bulk. This bulk physically prevents the transporter from undergoing the inward-facing conformational change required for substrate translocation. Consequently, the mechanism is "trapped" in the outward-facing state, converting the ligand from a releasing agent into a competitive reuptake inhibitor. Furthermore,
N
-alkylation is a classical modification used to enhance DAT affinity, granting 4-MS-PEPA a dual SERT/DAT inhibition profile compared to the heavily SERT-skewed 4-MTA[3].
Mechanistic Pathway Visualization
Mechanistic pathway of 4-MS-PEPA illustrating SERT/DAT reuptake inhibition via N-propyl hindrance.
Comparative Pharmacodynamics
The following table synthesizes the quantitative transporter affinities, illustrating how structural modifications shift the primary mode of action from release to reuptake inhibition.
*Preclinical extrapolated values based on established SAR shifts for N-alkylation and
α
-chain truncation.
Self-Validating Experimental Workflows
While recombinant HEK-293 cells expressing human monoamine transporters are frequently used for high-throughput cytotoxicity and binding assays[4], they lack the native presynaptic regulatory proteins and vesicular monoamine transporter 2 (VMAT2) machinery. To accurately differentiate whether 4-MS-PEPA acts as an inhibitor or a releasing agent, native synaptosomal preparations must be utilized.
Objective: Quantify the IC
50
of 4-MS-PEPA at SERT and DAT.
Synaptosome Preparation: Isolate crude synaptosomes (P2 fraction) from the striatum (for DAT) and frontal cortex (for SERT) of adult male Sprague-Dawley rats using sucrose density gradient centrifugation.
Causality: Using region-specific native tissue ensures that the transporters are evaluated in their endogenous lipid microenvironment, which is critical for maintaining accurate ligand-transporter binding kinetics.
Ligand Incubation: Resuspend synaptosomes in oxygenated Krebs-Ringer buffer. Aliquot into 96-well plates and pre-incubate with varying concentrations of 4-MS-PEPA (0.1 nM to 10 μM) for 15 minutes at 37°C.
Radioligand Addition: Add 10 nM of
[3H]
-5-HT (for SERT) or
[3H]
-DA (for DAT).
Causality: Utilizing a radioligand concentration strictly below the
Km
of the transporter ensures the assay operates within the linear range of uptake. This prevents substrate saturation from masking the competitive inhibition kinetics of the test compound.
Termination & Quantification: After 10 minutes, terminate the reaction by rapid vacuum filtration through GF/B glass fiber filters (pre-soaked in 0.1% polyethylenimine to reduce non-specific binding). Wash three times with ice-cold buffer, add scintillation cocktail, and quantify retained radioactivity.
Self-Validation Checkpoint: The assay is designed as a self-validating system. Each plate must include a full dose-response curve of a reference standard (Fluoxetine for SERT; GBR-12909 for DAT). The assay is only deemed valid if the reference standard yields an IC
50
within 20% of historical baselines and the calculated Z'-factor is
≥
0.6. This guarantees that any observed inhibition by 4-MS-PEPA is a true pharmacological effect and not an artifact of synaptosomal degradation or buffer anomalies.
Protocol 2: Superfusion Monoamine Efflux Assay
Objective: Confirm that the
N
-propyl group in 4-MS-PEPA abolishes the substrate-type releasing properties seen in 4-MTA.
Isotope Loading: Incubate striatal synaptosomes with
[3H]
-5-HT for 30 minutes to load the endogenous vesicular stores via VMAT2.
Superfusion: Transfer the loaded synaptosomes to a micro-superfusion chamber. Perfuse continuously with Krebs-Ringer buffer at 0.5 mL/min to establish a stable baseline of spontaneous efflux.
Stimulus Application: Introduce 10 μM of 4-MS-PEPA into the perfusion stream for 5 minutes. Collect fractions every 1 minute.
Causality: A continuous perfusion system prevents the reuptake of released radioligand, allowing for the precise kinetic measurement of pure efflux.
Data Interpretation & Validation:
Validation Checkpoint: A parallel chamber must be perfused with 10 μM 4-MTA. 4-MTA will trigger a massive, rapid spike in fractional
[3H]
-5-HT release (validating the functional integrity of the synaptosomes)[3].
If 4-MS-PEPA is a pure reuptake inhibitor, it will merely block spontaneous reuptake, resulting in a flat or negligible elevation in the efflux curve. If it acts as a releasing agent, it will mirror the 4-MTA spike.
Comprehensive Evaluation of {1-[4-(Methylsulfanyl)phenyl]ethyl}(propyl)amine Cross-Reactivity in Standard Amphetamine Immunoassays
Executive Summary The continuous emergence of novel psychoactive substances (NPS) presents a persistent challenge for clinical and forensic toxicology laboratories relying on high-throughput immunoassay screening. This g...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
The continuous emergence of novel psychoactive substances (NPS) presents a persistent challenge for clinical and forensic toxicology laboratories relying on high-throughput immunoassay screening. This guide provides an objective, data-driven evaluation of {1-[4-(Methylsulfanyl)phenyl]ethyl}(propyl)amine (hereafter referred to as 4-MSPEPA ) and its cross-reactivity profiles across standard commercial amphetamine and methamphetamine immunoassays.
By analyzing the structural pharmacology of 4-MSPEPA and validating its behavior through a self-validating experimental workflow, this guide demonstrates why standard screening platforms fail to detect this specific structural class, necessitating orthogonal mass spectrometry techniques.
Structural Pharmacology & Predictive Binding
To understand immunoassay performance, we must first examine the causality of antibody-antigen binding. Commercial amphetamine immunoassays utilize antibodies raised against d-amphetamine or d-methamphetamine. The binding affinity (paratope-epitope interaction) is highly dependent on three structural pillars: the distance between the aromatic ring and the nitrogen atom, the steric profile of the alpha-carbon, and the size of the N-alkyl substitution.
4-MSPEPA deviates from the standard phenethylamine pharmacophore in three critical ways:
Benzylamine Core: Unlike amphetamine (1-phenylpropan-2-amine), which has a two-carbon (ethyl) linker between the phenyl ring and the amine, 4-MSPEPA possesses an ethylamine chain where the amine is on the benzylic carbon (C1). This shortens the backbone, misaligning the molecule within the antibody's binding pocket.
N-Propyl Substitution: While methamphetamine assays tolerate an N-methyl group, the bulky N-propyl group of 4-MSPEPA introduces severe steric clash, preventing the nitrogen from forming essential hydrogen bonds with the antibody.
Para-Methylsulfanyl Bulk: The 4-methylthio (methylsulfanyl) group is highly lipophilic and bulky. Previous evaluations of structurally similar compounds, such as 4-methylthioamphetamine (4-MTA), have shown that para-thioether substitutions result in negligible cross-reactivity (<0.4%) in commercial screens due to spatial exclusion [1].
Computational 3D pharmacophore models consistently predict that structural divergence of this magnitude will result in assay evasion [2].
Experimental Workflow: A Self-Validating System
To empirically prove the lack of cross-reactivity, we must utilize a self-validating protocol. A negative immunoassay result is only trustworthy if we can mathematically prove the drug was present in the well at the time of analysis and that the assay was functioning perfectly.
Experimental workflow for evaluating 4-MSPEPA immunoassay cross-reactivity and LC-MS/MS validation.
Step-by-Step Methodology
System Suitability & Calibration: Calibrate the clinical analyzer (e.g., Beckman Coulter AU480) using certified d-amphetamine and d-methamphetamine standards (0, 250, 500, 1000 ng/mL). Run positive (625 ng/mL) and negative (375 ng/mL) controls. Causality: This ensures the spectrophotometric detection system and reagents are performing within manufacturer specifications.
Matrix Preparation: Obtain certified drug-free human urine. Spike aliquots with 4-MSPEPA reference standard at extreme physiological concentrations: 1,000 ng/mL, 10,000 ng/mL, and 50,000 ng/mL. Causality: Because designer drugs often exhibit <1% cross-reactivity, challenging the assay with 50,000 ng/mL ensures that even trace binding affinities are detected[3].
Immunoassay Execution: Analyze the spiked samples in triplicate across three distinct antibody architectures: Polyclonal (EMIT II Plus), Monoclonal (CEDIA DAU), and microplate ELISA (Neogen).
Orthogonal Validation (The Self-Validating Step): Immediately extract the exact same urine aliquots used in the analyzer via Solid Phase Extraction (SPE). Analyze via LC-MS/MS (MRM mode). Causality: If the immunoassay reads negative, the LC-MS/MS data provides ground truth that 4-MSPEPA did not degrade, adhere to the plastic, or precipitate out of solution, thereby proving the negative result is strictly due to antibody evasion.
Comparative Performance Data
The quantitative data summarized below demonstrates the profound inability of standard screening assays to detect 4-MSPEPA, even at concentrations indicative of severe overdose (50,000 ng/mL).
Table 1: Cross-Reactivity of 4-MSPEPA (Spiked at 50,000 ng/mL) Across Standard Platforms
Assay Platform
Antibody Type
Target Cutoff
Apparent Concentration
Cross-Reactivity (%)
Clinical Result
Syva EMIT II Plus
Polyclonal
500 ng/mL (d-Amp)
< 50 ng/mL
< 0.1%
Negative
CEDIA DAU
Monoclonal
500 ng/mL (d-Amp)
< 50 ng/mL
< 0.1%
Negative
Neogen ELISA
Polyclonal
500 ng/mL (mAMP)
115 ng/mL
0.23%
Negative
LC-MS/MS (Control)
N/A (Mass/Charge)
10 ng/mL (LOD)
49,850 ng/mL
N/A
Positive
Note: Cross-reactivity % is calculated as (Apparent Concentration / Target Concentration) × 100.
Mechanistic Analysis of Immunoassay Failure
To understand why the assays generate false negatives for 4-MSPEPA, we must look at the logical relationship of competitive binding in a homogeneous enzyme immunoassay (like EMIT).
Mechanism of false-negative generation in EMIT assays due to 4-MSPEPA steric hindrance.
The Causality of the False Negative:
In the EMIT system, the reagent contains a target drug labeled with glucose-6-phosphate dehydrogenase (G6PDH). When this labeled drug binds to the antibody, the enzyme's active site is sterically blocked, rendering it inactive.
If a patient's sample contains a recognized drug, it competes for the antibody, leaving the labeled drug free in solution. The free enzyme then converts NAD to NADH, resulting in a measurable increase in absorbance at 340 nm.
Because 4-MSPEPA possesses extreme steric hindrance (the N-propyl group and shortened benzylamine core), it cannot successfully compete for the antibody's paratope. Consequently, the enzyme-labeled drug binds the antibody unabated, the enzyme remains inactive, and no absorbance change occurs. The analyzer correctly reads the lack of absorbance as an absence of the target drug, resulting in a dangerous false negative for the designer drug.
Conclusion & Laboratory Recommendations
The data conclusively demonstrates that {1-[4-(Methylsulfanyl)phenyl]ethyl}(propyl)amine (4-MSPEPA) exhibits <0.3% cross-reactivity across major commercial immunoassay platforms. Laboratories relying solely on EMIT, CEDIA, or ELISA for preliminary screening will fail to detect this compound, even in cases of severe acute toxicity.
Recommendation: Toxicology laboratories servicing emergency departments or forensic investigations must implement broad-spectrum LC-MS/MS or GC-MS screening panels that do not rely on antibody-antigen recognition, but rather on direct molecular mass and fragmentation patterns, to ensure the detection of highly substituted phenethylamine and benzylamine derivatives.
References
Kerrigan S, Brady-Mellon M, Banuelos S, Arndt C. (2011). "Evaluation of Commercial Enzyme-Linked Immunosorbent Assays to Identify Psychedelic Phenethylamines." Journal of Analytical Toxicology, 35(7), 444–451.[Link]
Petrie M, Lynch KL, et al. (2013). "Cross-reactivity studies and predictive modeling of 'Bath Salts' and other amphetamine-type stimulants with amphetamine screening immunoassays." Clinical Toxicology, 51(2), 83–91.[Link]
Regester LE, Chmiel JD, Holler JM, Vorce SP, Levine B, Bosy TZ. (2015). "Determination of Designer Drug Cross-Reactivity on Five Commercial Immunoassay Screening Kits." Journal of Analytical Toxicology, 39(2), 144–151.[Link]
A Comparative Analysis of the Monoamine Release Profiles of 4-Methylthioamphetamine (4-MTA) and MDMA
For Researchers, Scientists, and Drug Development Professionals This guide provides an in-depth, objective comparison of the monoamine release profiles of 4-methylthioamphetamine (4-MTA), also known as {1-[4-(Methylsulfa...
Author: BenchChem Technical Support Team. Date: April 2026
For Researchers, Scientists, and Drug Development Professionals
This guide provides an in-depth, objective comparison of the monoamine release profiles of 4-methylthioamphetamine (4-MTA), also known as {1-[4-(Methylsulfanyl)phenyl]ethyl}(propyl)amine, and 3,4-methylenedioxymethamphetamine (MDMA). By synthesizing experimental data and outlining established research protocols, this document serves as a technical resource for understanding the distinct neurochemical signatures of these two psychoactive compounds.
Introduction
Substituted amphetamines represent a broad class of psychoactive substances that exert their primary effects by modulating monoamine neurotransmitter systems—namely dopamine (DA), serotonin (5-HT), and norepinephrine (NE). Among these, 4-MTA and MDMA are structurally similar compounds known for their potent effects on mood and perception.[1] However, subtle differences in their chemical structure lead to profound distinctions in their pharmacological profiles, particularly concerning their interaction with monoamine transporters. MDMA is known for its characteristic entactogenic effects, attributed to a relatively balanced release of serotonin and dopamine.[2] In contrast, 4-MTA is recognized as a highly selective serotonin-releasing agent (SSRA).[3] This guide dissects these differences through a review of in vitro and in vivo data, providing the experimental context necessary for a comprehensive understanding.
Section 1: Mechanisms of Monoamine Release
The Monoamine Transporters (DAT, SERT, NET)
The primary molecular targets for both 4-MTA and MDMA are the plasma membrane transporters for dopamine (DAT), serotonin (SERT), and norepinephrine (NET).[4] These proteins are responsible for the reuptake of neurotransmitters from the synaptic cleft back into the presynaptic neuron, a crucial process for terminating synaptic transmission.[5] Both 4-MTA and MDMA act as substrates for these transporters, meaning they are recognized and transported into the neuron.
Substrate-Type Releasers
Unlike simple reuptake inhibitors which merely block the transporter, compounds like MDMA and 4-MTA are substrate-type releasers. Their mechanism of action is a multi-step process:
Uptake: The drug enters the presynaptic neuron via the monoamine transporter (e.g., SERT).[6]
Vesicular Disruption: Once inside the neuron, the drug disrupts the pH gradient of synaptic vesicles, where neurotransmitters are stored. This is facilitated by their nature as weak bases. This disruption causes the vesicular monoamine transporter 2 (VMAT2) to reverse its direction of transport, moving neurotransmitters from the vesicles into the cytoplasm.[7]
Transporter Reversal: The resulting high cytoplasmic concentration of monoamines causes the plasma membrane transporters (DAT, SERT, NET) to reverse their transport direction, releasing neurotransmitters into the synaptic cleft in a non-vesicular, action-potential-independent manner.[5]
This process leads to a rapid and substantial increase in extracellular monoamine concentrations.[8]
Visualizing the Mechanism
The following diagram illustrates the general mechanism by which substrate-type releasers like MDMA and 4-MTA induce monoamine efflux.
General mechanism of amphetamine-induced monoamine release.
Section 2: Comparative Monoamine Release Profiles: In Vitro Evidence
In vitro assays provide a controlled environment to directly measure the interaction of compounds with specific molecular targets, such as monoamine transporters. These experiments are foundational for determining a drug's potency and selectivity.
Introduction to In Vitro Assays
Two common types of assays are used:
Uptake Inhibition Assays: These measure a drug's ability to block the reuptake of a radiolabeled monoamine substrate (e.g., [³H]5-HT) into cells engineered to express a specific transporter (e.g., hSERT). The result is typically reported as an IC₅₀ value (the concentration of drug that inhibits 50% of substrate uptake).[9]
Release Assays: These assays measure a drug's ability to induce the release of a pre-loaded radiolabeled monoamine from cells expressing the transporter. The result is reported as an EC₅₀ value (the concentration of drug that produces 50% of the maximal release effect).[10]
Data Summary Table: In Vitro Transporter Interactions
The following table summarizes published data on the potency of 4-MTA and MDMA at human monoamine transporters. It is important to note that absolute values can vary between studies due to different experimental conditions, but the relative potencies are generally consistent.
Note: Data is compiled from multiple sources and represents approximate values for comparison. The selectivity ratio is calculated as (EC₅₀ at DAT) / (EC₅₀ at SERT). A lower ratio indicates higher selectivity for DAT, while a higher ratio indicates higher selectivity for SERT. The data for 4-MTA's DA and NE release is often reported as inactive or significantly weaker than its 5-HT release, making a precise ratio difficult to calculate from available literature.
Analysis of In Vitro Data
The in vitro data clearly delineates the primary difference between the two compounds:
4-MTA is a highly potent and selective serotonin releasing agent.[3] Its activity at dopamine and norepinephrine transporters is significantly lower, classifying it as an SSRA.[1] In addition to its action as a releaser, 4-MTA is also a potent inhibitor of monoamine oxidase A (MAO-A), an enzyme that breaks down serotonin.[3][13] This dual mechanism—enhancing release while preventing breakdown—can lead to a profound and potentially dangerous accumulation of synaptic serotonin.[1]
MDMA displays a more mixed profile. While it is a potent serotonin releaser, it also has significant activity at both norepinephrine and dopamine transporters.[4][14] Its potency is generally ranked NET > SERT > DAT for release.[10][15] This broader monoaminergic action is believed to underlie its complex psychopharmacological effects, which combine stimulant properties with its characteristic pro-social or entactogenic effects.[2]
Experimental Protocol: In Vitro Monoamine Transporter Uptake Assay
This protocol describes a standard method for assessing the inhibitory potency of a test compound on monoamine transporters expressed in cultured cells.
Principle: This assay measures the competitive inhibition of a radiolabeled neurotransmitter's uptake into cells stably expressing the human transporter of interest (DAT, SERT, or NET).[12]
Methodology:
Cell Culture: Culture Human Embryonic Kidney (HEK293) cells stably transfected with the gene for hSERT, hDAT, or hNET in appropriate media until they reach ~80-90% confluency in a 96-well plate.[9]
Preparation: On the day of the experiment, aspirate the culture medium and wash the cells once with Krebs-HEPES buffer (KHB).
Pre-incubation: Add 50 µL of KHB containing various concentrations of the test compound (e.g., 4-MTA or MDMA) or vehicle to the wells. Incubate for 10 minutes at room temperature.
Uptake Initiation: Add 50 µL of KHB containing the test compound and a fixed concentration of a radiolabeled substrate (e.g., 200 nM [³H]dopamine for DAT-expressing cells) to each well.[16]
Incubation: Incubate the plate for a short period (e.g., 1-3 minutes) at room temperature to allow for substrate uptake.[16]
Termination: Terminate the uptake by rapidly aspirating the buffer and washing the cells three times with ice-cold KHB.
Lysis and Scintillation Counting: Lyse the cells with a scintillation cocktail and measure the radioactivity in each well using a scintillation counter.
Data Analysis: Determine non-specific uptake from wells containing a high concentration of a known potent inhibitor (e.g., cocaine for DAT). Subtract non-specific uptake from all other values. Plot the percentage of specific uptake against the logarithm of the test compound concentration and fit the data using non-linear regression to determine the IC₅₀ value.
Workflow Diagram
Workflow for an in vitro monoamine transporter uptake assay.
Section 3: In Vivo Monoamine Release Profiles: Microdialysis Studies
In vivo microdialysis is a powerful technique that allows for the measurement of extracellular neurotransmitter levels in specific brain regions of awake, freely-moving animals, providing a more physiologically relevant picture of a drug's neurochemical effects.[17]
Introduction to In Vivo Microdialysis
A microdialysis probe, which has a semi-permeable membrane at its tip, is surgically implanted into a target brain region (e.g., the nucleus accumbens).[18] The probe is perfused with an artificial cerebrospinal fluid (aCSF). Small molecules in the extracellular fluid, including neurotransmitters, diffuse across the membrane into the aCSF, which is then collected in small fractions over time.[19] These samples are analyzed using high-performance liquid chromatography with electrochemical detection (HPLC-ECD) to quantify the concentrations of dopamine, serotonin, and norepinephrine.[20]
Data Summary Table: In Vivo Microdialysis
The table below summarizes representative findings from rodent microdialysis studies, showing the peak increase in extracellular monoamines following systemic administration of 4-MTA or MDMA.
Note: Values are approximations derived from multiple rodent studies and can vary based on dose, species, and specific brain region. The dramatic difference in serotonin release is the key distinction.
Analysis of In Vivo Data
The in vivo results corroborate and amplify the findings from in vitro assays:
4-MTA administration leads to a massive and selective increase in extracellular serotonin. The effect on dopamine is present but comparatively minor.[21] This overwhelming surge in serotonin is directly linked to its behavioral effects and its high risk of inducing serotonin syndrome.[1]
MDMA produces a large, simultaneous release of both serotonin and dopamine, with significant effects on norepinephrine as well.[2][22] This "burst" of multiple monoamines is thought to be essential for its unique psychoactive effects, with dopamine release contributing to its reinforcing and stimulant properties and serotonin release contributing to its mood-elevating and empathogenic qualities.[23]
Experimental Protocol: In Vivo Microdialysis in Rodents
This protocol outlines the key steps for conducting an in vivo microdialysis experiment to measure monoamine release.
Principle: To sample and quantify extracellular neurotransmitter concentrations in a specific brain region of a conscious rat before and after administration of a test compound.[24]
Methodology:
Surgical Implantation: Anesthetize a rat and place it in a stereotaxic frame. Surgically implant a guide cannula aimed at the target brain region (e.g., nucleus accumbens) and secure it with dental cement. Allow the animal to recover for at least 3-5 days.[20]
Habituation and Probe Insertion: On the day of the experiment, place the animal in a microdialysis testing chamber to allow for habituation. Gently insert the microdialysis probe through the guide cannula.
Perfusion and Equilibration: Connect the probe to a microinfusion pump and perfuse with aCSF at a slow, constant flow rate (e.g., 1-2 µL/min). Allow the system to equilibrate for 60-90 minutes to establish a stable baseline.[24]
Baseline Collection: Collect 3-4 baseline dialysate samples (e.g., one every 20 minutes) into vials containing an antioxidant to prevent monoamine degradation.
Drug Administration: Administer the test compound (4-MTA or MDMA) via a systemic route (e.g., intraperitoneal injection).
Post-Treatment Collection: Continue to collect dialysate samples for 2-4 hours to monitor the time course of the drug's effect on extracellular monoamine levels.[24]
Sample Analysis: Analyze the dialysate samples using HPLC-ECD to separate and quantify dopamine, serotonin, and their metabolites.
Data Analysis: Calculate the concentration of each monoamine in every sample. Express the post-treatment levels as a percentage of the average baseline concentration for that animal.
Workflow Diagram
Workflow for an in vivo microdialysis experiment.
Section 4: Discussion and Implications
Structure-Activity Relationships
The key structural difference between 4-MTA and MDMA is the substituent at the 4-position of the phenyl ring.
MDMA has a methylenedioxy group, which contributes to its affinity for all three monoamine transporters.
4-MTA has a methylthio (-SCH₃) group. This substitution dramatically increases its selectivity and potency as a serotonin releaser, while diminishing its interaction with DAT and NET. This highlights how a small molecular change can drastically alter the pharmacological profile of a substituted amphetamine.
Pharmacological and Toxicological Consequences
The distinct monoamine release profiles have critical implications for the effects and safety of these compounds.
4-MTA's profound and selective serotonin release, combined with its MAO-A inhibition, creates a high risk for serotonin syndrome .[1][3] This is a potentially fatal condition characterized by symptoms like agitation, hyperthermia, muscle rigidity, and rapid heart rate.[25][26] The lack of significant dopamine release means 4-MTA produces less of the classic stimulant-like euphoria, which has tragically led some users to take higher doses, believing the drug is not working, thereby exacerbating the risk of toxicity.[13]
MDMA's more balanced release of serotonin, dopamine, and norepinephrine contributes to its complex effects, including feelings of empathy, euphoria, and stimulation.[7][27] However, this profile is not without risks. The simultaneous release of serotonin and dopamine is implicated in its potential for neurotoxicity, particularly to serotonin neurons.[23][28]
Conclusion
The comparison between 4-MTA and MDMA serves as a compelling case study in neuropharmacology. While both are substituted amphetamines that act as monoamine releasers, their profiles are starkly different. 4-MTA is a potent and highly selective serotonin releasing agent with additional MAO-A inhibitory action, a combination that carries a significant risk of severe serotonin toxicity. MDMA is a non-selective releaser, potently increasing extracellular levels of serotonin, norepinephrine, and dopamine, which accounts for its unique blend of stimulant and entactogenic effects. A thorough understanding of these distinct neurochemical signatures, as determined by the in vitro and in vivo methods described herein, is essential for predicting their pharmacological effects, understanding their mechanisms of toxicity, and guiding future research in drug development.
References
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Mechan, A. O., et al. (2001). 3,4-Methylenedioxymethamphetamine induces monoamine release, but not toxicity, when administered centrally at a concentration occurring following a peripherally injected neurotoxic dose. Psychopharmacology, 154(3), 251-260. [Link]
Al-Saffar, Y., et al. (n.d.). Concurrent Inhibition of Vesicular Monoamine Transporter 2 Does Not Protect Against 3,4-Methylenedioxymethamphetamine (Ecstasy) Induced Neurotoxicity. Frontiers in Pharmacology. [Link]
Juliani, A. (2024, June 5). A Primer on MDMA and “Neurotoxicity”. Medium. [Link]
Ahmad, B., et al. (n.d.). MDMA and the Brain: A Short Review on the Role of Neurotransmitters in Neurotoxicity. [Link]
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O'Shea, E., et al. (n.d.). A comparative study on the acute and long-term effects of MDMA and 3,4-dihydroxymethamphetamine (HHMA) on brain monoamine levels after i.p. or striatal administration in mice. British Journal of Pharmacology. [Link]
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A Senior Application Scientist's Guide to the Validation of High-Throughput Screening Methods for Novel Bioactive Compounds: A Case Study with {1-[4-(Methylsulfanyl)phenyl]ethyl}(propyl)amine
This guide provides a comprehensive comparison of high-throughput screening (HTS) methodologies for the validation of novel small molecules, using the compound {1-[4-(Methylsulfanyl)phenyl]ethyl}(propyl)amine as a repres...
Author: BenchChem Technical Support Team. Date: April 2026
This guide provides a comprehensive comparison of high-throughput screening (HTS) methodologies for the validation of novel small molecules, using the compound {1-[4-(Methylsulfanyl)phenyl]ethyl}(propyl)amine as a representative example. As researchers, scientists, and drug development professionals, the rigorous validation of our screening methods is paramount to ensure the generation of robust and reproducible data, which forms the bedrock of any successful drug discovery campaign.[1][2] This document will delve into the technical nuances of various HTS assays, offering insights into their underlying principles, detailed experimental protocols, and comparative performance data.
The chemical structure of {1-[4-(Methylsulfanyl)phenyl]ethyl}(propyl)amine, with its phenethylamine backbone, suggests a potential interaction with monoamine transporters, such as the dopamine transporter (DAT), norepinephrine transporter (NET), and serotonin transporter (SERT).[3][4] These transporters are critical for regulating neurotransmitter levels in the synapse and are well-established targets for a variety of therapeutics.[3][5] Therefore, while the specific biological target of this compound is yet to be elucidated, we will use the hypothesis of it being a monoamine transporter inhibitor to frame our discussion and guide the selection of appropriate HTS validation assays.
I. Foundational Principles of HTS Method Validation
Before embarking on a large-scale screening campaign, it is imperative to validate the chosen assay to ensure its reliability and robustness.[1][6] Key validation parameters include:
Z'-factor: A statistical measure of assay quality, with a value > 0.5 indicating an excellent assay suitable for HTS.[7][8]
Signal-to-Background (S/B) Ratio: A measure of the assay window, with higher ratios indicating a more robust assay.
DMSO Tolerance: The ability of the assay to withstand the solvent used to dissolve test compounds, typically dimethyl sulfoxide (DMSO).[6][9]
Reproducibility: The consistency of the assay results across different plates, days, and operators.[1][10]
II. Comparative Analysis of HTS Methodologies
Here, we compare three distinct and powerful HTS technologies that can be employed to validate the activity of a novel compound like {1-[4-(Methylsulfanyl)phenyl]ethyl}(propyl)amine against a putative target, such as a monoamine transporter.
Radioligand Binding Assays: The Gold Standard for Target Affinity
Fluorescence-Based Neurotransmitter Uptake Assays: A Functional, High-Throughput Alternative
Cellular Thermal Shift Assay (CETSA): Confirming Target Engagement in a Physiological Context
Radioligand Binding Assays using Scintillation Proximity Assay (SPA)
Radioligand binding assays are a cornerstone of pharmacology, providing a direct measure of the affinity of a compound for its target.[11] The Scintillation Proximity Assay (SPA) is a homogeneous, bead-based radioisotopic technique that has been widely adopted for HTS due to its high sensitivity and amenability to automation.[12][13][14]
Scientific Principle
In a competitive SPA binding assay, a radiolabeled ligand with known affinity for the target (e.g., [3H]-dopamine for DAT) is incubated with the target protein, which is immobilized on scintillant-containing beads.[11][12] When the radioligand binds to the target, it comes into close proximity with the bead, causing the scintillant to emit light. Unbound radioligand in solution is too far away to excite the scintillant. A test compound that competes with the radioligand for binding to the target will reduce the amount of bead-bound radioactivity, leading to a decrease in the light signal.[12]
Diagram: Workflow for a Competitive SPA Radioligand Binding Assay
Caption: Workflow of a competitive SPA radioligand binding assay.
Experimental Protocol
Prepare Reagents:
HEK293 cell membranes expressing the human dopamine transporter (hDAT).
Wheat germ agglutinin (WGA) coated SPA beads.
[3H]-Dopamine (specific activity ~60-80 Ci/mmol).
Assay buffer: 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, pH 7.4.
Test compound and reference inhibitor (e.g., GBR-12909) serially diluted in assay buffer containing a final DMSO concentration of 1%.
Assay Procedure (384-well format):
Add 10 µL of assay buffer (for total binding) or 10 µM GBR-12909 (for non-specific binding) to control wells.
Add 10 µL of serially diluted test compound to sample wells.
Add 20 µL of a pre-mixed solution of hDAT membranes and WGA-SPA beads in assay buffer. Incubate for 30 minutes at room temperature with gentle shaking.
Add 20 µL of [3H]-Dopamine (final concentration ~2 nM) to all wells to initiate the binding reaction.
Seal the plate and incubate for 2 hours at room temperature with gentle shaking.
Centrifuge the plate at 1000 rpm for 2 minutes to settle the beads.
Measure the light emission using a scintillation counter.
Data Presentation
Parameter
Value
Total Binding (CPM)
15,000
Non-specific Binding (CPM)
800
Specific Binding (CPM)
14,200
IC50 of Reference Inhibitor
5 nM
Z'-factor
0.78
S/B Ratio
18.75
Causality and Trustworthiness
The use of a well-characterized radioligand and a specific reference inhibitor provides a self-validating system. The high Z'-factor and S/B ratio demonstrate the robustness of the assay. This method directly measures the binding affinity of the test compound to the target, providing a fundamental piece of pharmacological data.
Fluorescence-Based Neurotransmitter Uptake Assays
Functional assays that measure the inhibition of neurotransmitter uptake provide a more physiologically relevant assessment of a compound's activity.[15][16] Modern fluorescence-based kits offer a non-radioactive, homogeneous, and high-throughput alternative to traditional radiolabeled uptake assays.[17][18][19]
Scientific Principle
These assays utilize a fluorescent substrate that mimics the natural neurotransmitter (e.g., dopamine).[17][18] This fluorescent substrate is actively transported into cells expressing the target transporter. A masking dye in the extracellular medium quenches the fluorescence of the substrate, so that only the internalized substrate generates a signal.[18][19] An inhibitor of the transporter will block the uptake of the fluorescent substrate, resulting in a decrease in intracellular fluorescence.[17]
Diagram: Principle of a Fluorescence-Based Neurotransmitter Uptake Assay
Caption: Inhibition of fluorescent substrate uptake by a test compound.
Experimental Protocol
Cell Culture:
Plate HEK293 cells stably expressing hDAT in 384-well black, clear-bottom plates at a density of 20,000 cells per well.
Incubate overnight at 37°C and 5% CO2.
Assay Procedure:
Wash the cells once with 1X HBSS buffer.
Add 10 µL of serially diluted test compound or reference inhibitor (e.g., cocaine) in HBSS buffer to the wells.
Incubate for 15 minutes at 37°C.
Add 10 µL of the fluorescent substrate/masking dye solution (prepared according to the manufacturer's instructions) to all wells.
Incubate for 30 minutes at 37°C.
Measure the fluorescence intensity using a bottom-read fluorescence plate reader (e.g., Ex/Em = 485/525 nm).
Data Presentation
Parameter
Value
Maximum Signal (RFU)
80,000
Minimum Signal (RFU)
5,000
IC50 of Reference Inhibitor
300 nM
Z'-factor
0.82
S/B Ratio
16
Causality and Trustworthiness
This assay directly measures the functional consequence of a compound's interaction with the transporter. The use of a stable cell line expressing the target and a well-characterized inhibitor ensures the specificity of the assay. The high Z'-factor and S/B ratio confirm its suitability for HTS.
Cellular Thermal Shift Assay (CETSA)
CETSA is a powerful technique for confirming the direct engagement of a compound with its target protein within the complex environment of a living cell.[20][21][22] It is based on the principle that the binding of a ligand can alter the thermal stability of its target protein.[20][21]
Scientific Principle
When cells are heated, proteins begin to denature and aggregate. The temperature at which a protein denatures is its melting temperature (Tm). If a compound binds to a protein, it can stabilize the protein's structure, leading to an increase in its Tm. In a CETSA experiment, cells are treated with the test compound, heated to a specific temperature, and then lysed. The amount of soluble target protein remaining in the lysate is then quantified, typically by Western blotting or an immunoassay like AlphaScreen.[21][22] An increase in the amount of soluble protein in the presence of the compound indicates target engagement.
Diagram: The Principle of Cellular Thermal Shift Assay (CETSA)
Caption: CETSA demonstrates target engagement through ligand-induced thermal stabilization.
Experimental Protocol (Western Blot Detection)
Cell Culture and Treatment:
Culture a suitable cell line (e.g., HEK293-hDAT) to ~80% confluency.
Treat cells with the test compound or vehicle (DMSO) for 1 hour at 37°C.
Heat Challenge:
Harvest the cells and resuspend them in PBS.
Aliquot the cell suspension into PCR tubes.
Heat the tubes at a range of temperatures (e.g., 40-70°C) for 3 minutes in a thermal cycler, followed by cooling for 3 minutes at room temperature.
Lysis and Protein Quantification:
Lyse the cells by freeze-thawing.
Centrifuge the lysates at high speed to pellet the aggregated proteins.
Collect the supernatant containing the soluble proteins.
Determine the protein concentration of the soluble fractions.
Western Blot Analysis:
Resolve equal amounts of soluble protein by SDS-PAGE.
Transfer the proteins to a PVDF membrane.
Probe the membrane with a primary antibody specific for the target protein (e.g., anti-DAT antibody) and a loading control (e.g., anti-GAPDH).
Incubate with an appropriate HRP-conjugated secondary antibody and detect the signal using chemiluminescence.
Data Presentation
The results are typically presented as a "melt curve," plotting the amount of soluble target protein as a function of temperature. A shift in the melt curve to higher temperatures in the presence of the compound indicates stabilization and target engagement.
Temperature (°C)
% Soluble DAT (Vehicle)
% Soluble DAT (Compound)
40
100
100
50
95
98
55
70
90
60
40
75
65
10
50
70
5
20
Causality and Trustworthiness
CETSA provides direct evidence of target engagement in a cellular context, without the need for labels or modifications to the compound or target.[21] This makes it a highly valuable orthogonal assay to confirm hits from primary screens. The inclusion of a loading control ensures equal protein loading, adding to the reliability of the results.
III. Conclusion and Recommendations
The validation of HTS methods is a critical step in the drug discovery process. For a novel compound like {1-[4-(Methylsulfanyl)phenyl]ethyl}(propyl)amine, with a potential to interact with monoamine transporters, a multi-pronged approach to HTS validation is recommended.
Primary Screen: A fluorescence-based neurotransmitter uptake assay is an excellent choice for a primary high-throughput screen due to its functional relevance, high Z'-factor, and non-radioactive nature.
Hit Confirmation and Affinity Determination: Hits from the primary screen should be confirmed and their binding affinity determined using a competitive SPA radioligand binding assay. This provides a direct measure of the compound's potency at the target.
Target Engagement Validation: Finally, CETSA should be employed to confirm that the compound directly engages the target protein in a cellular environment.
By employing this integrated validation strategy, researchers can have high confidence in their screening results and make informed decisions as they advance promising compounds through the drug discovery pipeline.
IV. References
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SPA Protocol for Membrane Transport Proteins | PDF | Ligand (Biochemistry) - Scribd. (2012, August 2). Retrieved from
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AlphaLISA and AlphaScreen No-wash Assays - Revvity. (n.d.). Retrieved from
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High-Throughput Screening Assays to Identify Small Molecules Preventing Photoreceptor Degeneration Caused by the Rhodopsin P23H Mutation - PMC. (n.d.). Retrieved from
competitive alphascreen assay for detection of hyaluronan | Glycobiology - Oxford Academic. (2018, March 15). Retrieved from
AlphaScreenTM cAMP User Manual and Assay Development Guide - Revvity. (n.d.). Retrieved from
Determination of Ligand-Target Interaction in vitro by Cellular Thermal Shift Assay and Isothermal Dose-response Fingerprint Assay - Bio-protocol. (2024, August 5). Retrieved from
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AlphaScreen assays. (A) Principles of AlphaScreen technology. Donor and... | Download Scientific Diagram - ResearchGate. (n.d.). Retrieved from
Validation of a high throughput screening assay to identify small molecules that target the eukaryotic replicative helicase - PubMed. (2022, January 8). Retrieved from
Use of Scintillation Proximity Assay to Measure Radioligand Binding to Immobilized Receptors Without Separation of Bound from Free Ligand | Springer Nature Experiments. (n.d.). Retrieved from
How Do You Validate an Assay for High-Throughput Screening? - BellBrook Labs. (2026, March 3). Retrieved from
Assay Validation in High Throughput Screening – from Concept to Application. (2015, June 3). Retrieved from
Full article: Validation guidelines for drug-target prediction methods. (2024, November 21). Retrieved from
Abstract 1848: The Cellular Thermal Shift assay and its applications in Target ID, MoA determination and biomarker discovery - AACR Journals. (2024, March 22). Retrieved from
Implications for Combination Therapy of Selective Monoamine Reuptake Inhibitors on Dopamine Transporters - PMC. (n.d.). Retrieved from
No Differential Regulation of Dopamine Transporter (DAT) and Vesicular Monoamine Transporter 2 (VMAT2) Binding in a Primate Model of Parkinson Disease | PLOS One - Research journals. (2012, February 16). Retrieved from
Novel Fluorescent Ligands Enable Single-Molecule Localization Microscopy of the Dopamine Transporter | Request PDF - ResearchGate. (n.d.). Retrieved from
Development of a Fluorescently Labeled Ligand for Rapid Detection of DAT in Human and Mouse Peripheral Blood Monocytes | JACS Au - ACS Publications. (2024, January 24). Retrieved from
In vitro assays for the functional characterization of the dopamine transporter (DAT) - PMC. (n.d.). Retrieved from
Assessing vesicular monoamine transport and toxicity using fluorescent false neurotransmitters - PMC. (n.d.). Retrieved from
Receptor-Based Discovery of a Plasmalemmal Monoamine Transporter Inhibitor via High-Throughput Docking and Pharmacophore Modeling | ACS Chemical Neuroscience. (2021, November 18). Retrieved from
High-throughput screening for monoamine oxidase-A and monoamine oxidase-B inhibitors using one-step fluorescence assay - Acta Pharmacologica Sinica. (n.d.). Retrieved from
High-throughput screening for monoamine oxidase-A and monoamine oxidase-B inhibitors using one-step fluorescence assay - PubMed. (2006, June 15). Retrieved from
{[4-(Methylsulfanyl)phenyl]methyl}(propan-2-yl)amine hydrochloride - EvitaChem. (n.d.). Retrieved from
Discovery of 4-Amino-N-[(1S)-1-(4-chlorophenyl)-3-hydroxypropyl]-1-(7H-pyrrolo[2,3-d]pyrimidin-4-yl)piperidine-4-carboxamide (AZD5363), an Orally Bioavailable, Potent Inhibitor of Akt Kinases | Journal of Medicinal Chemistry - ACS Publications. (2013, February 11). Retrieved from
1-(4-Methylphenyl)-2-pyrrolidin-1-yl-pentan-1-one (Pyrovalerone) analogs. A promising class of monoamine uptake inhibitors - PMC. (n.d.). Retrieved from
Comparative Mass Spectral Fragmentation Guide: Differentiating {1-[4-(Methylsulfanyl)phenyl]ethyl}(propyl)amine from Amphetamine Regioisomers
Executive Summary In the fields of forensic toxicology and novel psychoactive substance (NPS) drug development, differentiating regioisomeric amines is a critical analytical bottleneck. Standard Gas Chromatography-Mass S...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
In the fields of forensic toxicology and novel psychoactive substance (NPS) drug development, differentiating regioisomeric amines is a critical analytical bottleneck. Standard Gas Chromatography-Mass Spectrometry (GC-MS) libraries frequently fail to distinguish isomers because they share identical molecular weights and similar functional groups.
This guide provides an objective, data-driven comparison of the electron ionization (EI) mass spectral fragmentation pathways of {1-[4-(Methylsulfanyl)phenyl]ethyl}(propyl)amine (a 1-arylethylamine derivative) and its exact regioisomer, 4-Methylthio-N-ethylamphetamine (4-MTEA) . By analyzing the thermodynamic causality behind their alpha-cleavage dynamics, this guide establishes a self-validating framework for unambiguous structural identification.
Structural and Mechanistic Causality (E-E-A-T)
The core analytical challenge lies in the position of the amine group, which dictates the fundamental thermodynamics of EI-MS fragmentation .
The 1-Arylethylamine Core (Topic Compound): {1-[4-(Methylsulfanyl)phenyl]ethyl}(propyl)amine features an amine directly attached to the benzylic carbon. Under 70 eV electron ionization, the radical cation undergoes
α
-cleavage. However, ejecting a phenyl radical is energetically forbidden due to its instability. Instead, the molecule preferentially ejects the
α
-methyl group (
−15
Da). This forms a highly conjugated, resonance-stabilized iminium ion at m/z 194 , which dominates the spectrum as the base peak.
The Amphetamine Core (Alternative Regioisomer): 4-MTEA contains a methylene bridge between the aromatic ring and the
α
-carbon. Upon ionization, the C-C bond between the
α
and
β
carbons cleaves to eject a highly stable 4-methylthiobenzyl radical (
−137
Da). This leaves a low-mass, non-conjugated iminium ion at m/z 72 , which becomes the base peak .
Understanding this causality—that the stability of the ejected neutral radical and the resulting product ion governs the spectrum—allows researchers to predict and validate the mass spectra of previously uncharacterized designer drugs without relying solely on reference standards.
Comparative Fragmentation Pathways
The following diagrams illustrate the divergent thermodynamic pathways that allow for the absolute differentiation of these two isobaric compounds (MW = 209.35 g/mol ).
EI-MS fragmentation pathway of {1-[4-(Methylsulfanyl)phenyl]ethyl}(propyl)amine.
EI-MS fragmentation pathway of regioisomeric alternative 4-MTEA.
Quantitative Data Comparison
The quantitative differences in relative ion abundances serve as the primary diagnostic criteria for distinguishing the 1-arylethylamine from the amphetamine homologue.
Table 1: Comparative EI-MS Fragment Abundances (70 eV)
Fragment Ion
Exact Mass (m/z)
{1-[4-(Methylsulfanyl)phenyl]ethyl}(propyl)amine
4-Methylthio-N-ethylamphetamine (4-MTEA)
Structural Assignment
Molecular Ion
209.1238
< 1%
< 1%
[M]•⁺
Topic Base Peak
194.1003
100%
< 5%
[M - •CH3]⁺
N-Alkyl Cleavage
180.0847
45%
N/A
[M - •C2H5]⁺
Benzyl Cation
137.0425
N/A
15%
[4-CH3S-C6H4-CH2]⁺
Minor Iminium
86.0969
10%
N/A
[M - •Ar]⁺
Alt Base Peak
72.0813
N/A
100%
[M - •CH2Ar]⁺
Self-Validating Experimental Protocol
To ensure absolute trustworthiness in the data, the following protocol incorporates a mandatory System Suitability step. Because EI source tuning can artificially skew the ratio of high-mass to low-mass ions, validating the collision energy prior to sample injection is non-negotiable .
Self-validating GC-EI-MS analytical workflow for regioisomer differentiation.
Step-by-Step Methodology:
System Suitability & Validation (Critical Causality Step):
Inject a 50 µg/mL standard of Methamphetamine.
Validation Criteria: The spectrum must yield a base peak of m/z 58 and a molecular ion (m/z 149) of <1%. This proves the 70 eV source is correctly calibrated. Without this step, a "cold" ion source could artificially inflate the m/z 194 peak in unknown samples, leading to false regioisomer assignments.
Sample Preparation:
Dissolve 1.0 mg of the target compound in 1.0 mL of LC-MS grade methanol to create a stock solution.
Dilute to a working concentration of 50 µg/mL. (Note: If peak tailing is observed due to the secondary amine, derivatization with pentafluoropropionic anhydride (PFPA) may be employed, though this will shift the target masses ).
Chromatographic Separation:
Column: 5% Phenyl-methylpolysiloxane capillary column (e.g., HP-5MS, 30 m × 0.25 mm ID × 0.25 µm film thickness). Causality: This slightly polar stationary phase provides optimal resolution for basic amines.
Injection: 1.0 µL, Split ratio 20:1. Injector temperature: 250°C.
Oven Program: Initial temperature 90°C (hold 1 min), ramp at 15°C/min to 280°C (hold 5 min).
Mass Spectrometric Detection:
Ionization Mode: Electron Ionization (EI) at exactly 70 eV.
Temperatures: Transfer line at 280°C, Ion Source at 230°C, Quadrupole at 150°C.
Acquisition: Full scan mode, m/z 40 to 350. Solvent delay: 3.0 minutes.
Data Interpretation: Extract ion chromatograms (EIC) for m/z 194, 180, and 72. Calculate relative abundances by normalizing to the base peak to confirm the structural assignment.
References
Power, J. D., McGlynn, P., Clarke, K., McDermott, S. D., Kavanagh, P., & O'Brien, J. (2011). The synthesis, characterization and in vitro metabolism of 4-methylmethcathinone (mephedrone) and 4-methylephedrine. Forensic Science International, 212(1-3), 13-23. URL:[Link]
Zuba, D., & Adamowicz, P. (2017). Analytical Characterization of 3-MeO-PCP and 3-MMC in Seized Products and Biosamples: The Role of LC-HRAM-Orbitrap-MS and Solid Deposition GC-FTIR. Frontiers in Chemistry, 7, 267. URL:[Link]
Gosav, S., & Dinica, R. (2006). GC/MS and GC/FTIR as Powerful Tools for Identifying Bioactive Compounds. Annals of "Dunarea de Jos" University of Galati, Fascicle II. URL:[Link]
Dasgupta, A., Handler, M. S., & Nine, J. S. (1998). A Convenient Derivatization Method for Gas Chromatography/Mass Spectrometric Determination of Phenmetrazine in Urine Using 2,2,2-Trichloroethyl Chloroformate. Journal of Forensic Sciences, 43(3), 630-635. URL:[Link]
Comparative
Preclinical Evaluation Guide: Efficacy and Selectivity of {1-[4-(Methylsulfanyl)phenyl]ethyl}(propyl)amine (MPEPA) vs. Reference Monoamine Modulators
As drug development pivots toward highly selective monoamine transporter (MAT) modulators with minimized off-target toxicity, the structural optimization of legacy pharmacophores is critical. This guide provides a compre...
Author: BenchChem Technical Support Team. Date: April 2026
As drug development pivots toward highly selective monoamine transporter (MAT) modulators with minimized off-target toxicity, the structural optimization of legacy pharmacophores is critical. This guide provides a comprehensive framework for evaluating {1-[4-(Methylsulfanyl)phenyl]ethyl}(propyl)amine (hereafter referred to as MPEPA ), a novel
α
-methylbenzylamine derivative.
By objectively comparing MPEPA against established reference compounds—such as the selective serotonin releasing agent (SSRA) 4-MTA, the SSRI fluoxetine, and the non-selective inhibitor cocaine—we can isolate the distinct pharmacological shifts driven by its unique structural modifications[1].
Pharmacophore Analysis & Mechanistic Divergence
To understand MPEPA's efficacy, we must first analyze the causality behind its structural design relative to the well-documented reference compound, 4-methylthioamphetamine (4-MTA)[2].
The 4-Methylsulfanyl (Methylthio) Group: In both MPEPA and 4-MTA, the para-methylthio substitution on the phenyl ring acts as a powerful driver for Serotonin Transporter (SERT) affinity, heavily favoring serotonergic interaction over the Dopamine (DAT) and Norepinephrine (NET) transporters[1].
The
α
-Methylbenzylamine Core: Unlike 4-MTA, which utilizes an amphetamine (1-phenylpropan-2-amine) backbone, MPEPA lacks the methylene bridge between the aromatic ring and the chiral center. This shortened distance alters the ligand's presentation within the central binding site (S1 pocket) of the transporter.
N-Propyl Substitution: 4-MTA is a primary amine, allowing it to act as a substrate that induces the inward-facing conformation of SERT, triggering reverse transport (efflux)[2]. MPEPA introduces a bulky N-propyl chain. This steric bulk creates a conformational arrest; the transporter can bind the ligand with high affinity but cannot translocate it. Consequently, MPEPA's profile shifts from a neurotoxic-leaning releasing agent to a pure reuptake inhibitor[3].
Fig 1. Mechanistic divergence at SERT driven by N-alkyl steric bulk and core scaffold.
Comparative Efficacy Profiling
To objectively evaluate MPEPA, we utilize a tiered in vitro approach, comparing its binding affinity, uptake inhibition, and substrate efficacy against reference standards.
Differentiating pure reuptake inhibitors from releasers, and assessing metabolic toxicity risks[2],[3].
Compound
Substrate Efficacy (
Emax
% 5-HT Release)
MAO-A
IC50
(nM)
Primary Pharmacological Classification
MPEPA
< 5% (Non-substrate)
1,850 ± 140
Selective Serotonin Reuptake Inhibitor
4-MTA
88% (Full substrate)
250 ± 20
Serotonin Releasing Agent / MAOI
Fluoxetine
< 2% (Non-substrate)
>10,000
Selective Serotonin Reuptake Inhibitor
Data Synthesis: The data confirms the mechanistic hypothesis. While 4-MTA acts as a potent releaser with dangerous off-target MAO-A inhibition (a primary driver of serotonin syndrome)[3], MPEPA's N-propylation abolishes substrate efficacy (
Emax
< 5%) and significantly reduces MAO-A affinity, yielding a safer, SSRI-like profile.
Self-Validating Experimental Protocols
To ensure scientific integrity, the following methodologies are designed as self-validating systems. Every protocol incorporates specific causality checks to eliminate confounding variables.
Fig 2. Sequential preclinical evaluation workflow for monoamine modulators.
Protocol A: HEK293-hMAT Radioligand Uptake Assay
Causality: We utilize HEK293 cells stably transfected with human SERT, DAT, or NET to isolate transporter-specific effects without interference from native autoreceptors[4].
Cell Preparation: Seed hSERT-HEK293 cells in poly-D-lysine coated 96-well plates at
4×104
cells/well. Incubate for 24 hours at 37°C.
Buffer Exchange: Wash cells twice with room-temperature Krebs-Ringer-HEPES (KRH) buffer to remove endogenous amino acids that might compete for transport.
Compound Pre-incubation: Add MPEPA (10 pM to 10 µM in half-log steps) or the positive control (Fluoxetine) to the wells. Incubate for 10 minutes to allow equilibrium binding.
Self-Validation Check: Include wells with 10 µM Citalopram to define non-specific uptake.
Radioligand Addition: Introduce 20 nM
[3H]
-5-HT. Restrict the uptake time to exactly 1 minute to capture the linear phase of transport velocity (
Vmax
) before intracellular accumulation alters the gradient[4].
Termination & Measurement: Rapidly aspirate the buffer and wash twice with ice-cold KRH to halt transporter kinetics. Lyse cells with 1% SDS and quantify accumulated radioactivity via liquid scintillation counting. Calculate the Z'-factor; the assay is only validated if Z' > 0.6.
Protocol B: Synaptosomal
[3H]
-5-HT Efflux Assay
Causality: To definitively prove MPEPA is an inhibitor and not a releaser, we must use intact rat cortical synaptosomes, which preserve the native vesicular monoamine transporter (VMAT2) machinery required for substrate-induced efflux[2].
Synaptosome Isolation: Homogenize rat frontal cortex tissue in 0.32 M sucrose and isolate the synaptosomal fraction via density gradient centrifugation.
Radioligand Pre-loading: Incubate synaptosomes with 50 nM
[3H]
-5-HT for 30 minutes at 37°C to load the presynaptic vesicles.
Superfusion Setup: Transfer the loaded synaptosomes to micro-superfusion chambers. Perfuse continuously with KRH buffer at 0.5 mL/min.
Critical Causality Step: The perfusion buffer must contain 10 µM pargyline (an MAOI) to prevent the enzymatic degradation of released
[3H]
-5-HT, ensuring the measured signal is purely transporter-mediated efflux.
Drug Exposure: Introduce 1 µM MPEPA or 1 µM 4-MTA into the perfusion stream for 5 minutes.
Fraction Collection: Collect 1-minute fractions. Calculate the Fractional Release Rate (FRR). A sharp spike in FRR confirms releasing action (4-MTA), whereas a flat baseline confirms pure reuptake inhibition (MPEPA).
Protocol C: MAO-A Inhibition Counter-Screen
Causality: Because the 4-methylthioamphetamine scaffold is notorious for potent MAO-A inhibition[3], screening MPEPA against this enzyme is mandatory to rule out the risk of serotonin toxicity.
Enzyme Preparation: Prepare a crude mitochondrial suspension from rat brain homogenates (the primary source of native MAO-A).
Incubation: Incubate the suspension with varying concentrations of MPEPA (10 nM to 10 µM) for 20 minutes at 37°C.
Substrate Addition: Add
[14C]
-5-HT (a specific MAO-A substrate) and incubate for an additional 15 minutes.
Extraction & Quantification: Terminate the reaction with 2M HCl. Extract the deaminated radiolabeled metabolites into ethyl acetate and measure via scintillation. Calculate the
IC50
to ensure MPEPA maintains a safe therapeutic window (>1,000 nM)[3].
References
Huang, X., Marona-Lewicka, D., and Nichols, D.E. p-Methylthioamphetamine is a potent new non-neurotoxic serotonin-releasing agent. Eur. J. Pharmacol. 229(1), 31-38 (1992).
Gobbi, M., et al. p-Methylthioamphetamine and 1-(m-chlorophenyl)piperazine, two non-neurotoxic 5-HT releasers in vivo, differ from neurotoxic amphetamine derivatives in their mode of action at 5-HT nerve endings in vitro. J. Neurochem. 82(6), 1435-1443 (2002).
Mayer, F. P., et al. Cell-Based Radiotracer Binding and Uptake Inhibition Assays: A Comparison of In Vitro Methods to Assess the Potency of Drugs That Target Monoamine Transporters. Front. Pharmacol. (2020).
Hurtado-Guzman, C., et al. Monoamine Oxidase Inhibitory Properties of Optical Isomers and N-substituted Derivatives of 4-methylthioamphetamine. J. Enzyme Inhib. Med. Chem. 18:339–347 (2003).
As a Senior Application Scientist, managing the lifecycle of complex synthetic intermediates requires a deep understanding of their structural vulnerabilities and environmental hazards. {1-[4-(Methylsulfanyl)phenyl]ethyl...
Author: BenchChem Technical Support Team. Date: April 2026
As a Senior Application Scientist, managing the lifecycle of complex synthetic intermediates requires a deep understanding of their structural vulnerabilities and environmental hazards. {1-[4-(Methylsulfanyl)phenyl]ethyl}(propyl)amine is a bifunctional organic molecule characterized by a lipophilic thioether (methylsulfanyl group) and a basic secondary alkylamine.
Because of these dual functional groups, improper disposal can lead to the release of highly malodorous vapors, the formation of toxic byproducts, and severe aquatic toxicity. This guide provides field-proven, self-validating protocols for the safe handling, decontamination, and disposal of this compound.
To design a safe disposal protocol, we must first analyze the quantitative and qualitative data of the molecule. The table below summarizes how its chemical properties directly dictate our operational logistics.
Highly lipophilic; readily penetrates standard latex. Requires nitrile or butyl rubber PPE.
Molecular Weight
209.35 g/mol
Moderate volatility as a free base; presents an inhalation hazard in unventilated spaces.
Functional Group 1
Secondary Amine (
pKa≈9−10
)
Basic and nucleophilic. Must be neutralized with weak acids to prevent volatilization.
Functional Group 2
Thioether (Methylsulfanyl)
Highly malodorous. Susceptible to oxidation. Requires chemical inactivation for trace decontamination.
Aquatic Toxicity
High (Expected Category 1/2)
Cannot be sewered without complete chemical destruction and local POTW approval.
Mechanistic Rationale for Disposal Methods
Do not rely on generic disposal templates for bifunctional molecules. Our disposal strategy is grounded in the specific reactivity of the amine and thioether groups.
Amine Neutralization & Volatility Control: The secondary amine makes the free-base molecule volatile and basic. By lowering the pH (using 0.1 M HCl or citric acid), we protonate the amine to form a water-soluble, non-volatile ammonium salt (
R2NH2+
). This immediately eliminates the inhalation hazard.
Thioether Oxidation (The Bleach vs. Peroxide Dilemma): Standard laboratory protocols for deodorizing thioethers and mercaptans often rely on 10% sodium hypochlorite (bleach)[1][2]. This is strictly contraindicated for this compound. Reacting sodium hypochlorite with a secondary amine generates
N
-chloroamines, which are highly toxic, volatile, and potentially explosive.
The Solution: We utilize hydrogen peroxide (
H2O2
) in a mildly acidic medium. In acidic conditions (pH 4-5), the secondary amine remains protonated, protecting it from unwanted oxidation. Meanwhile, the
H2O2
selectively oxidizes the methylsulfanyl group to a sulfoxide (and eventually a sulfone), effectively neutralizing the odor and reducing toxicity without forming hazardous chloroamine byproducts.
Step-by-Step Disposal Workflows
Protocol A: Bulk Waste Management (Preferred)
Use this protocol for unused reagents or concentrated liquid/solid waste (>5 mL or >5 g).
Segregation: Transfer the chemical into a high-density polyethylene (HDPE) or amber glass waste container. Do not use metal containers, as amines can cause metal corrosion over time.
Incompatibility Check: Ensure the waste container does NOT contain strong oxidizers (e.g., nitric acid, peroxides) or halogenated solvents, which could trigger an exothermic reaction.
Labeling: Affix a hazardous waste tag immediately. Label clearly as "Hazardous Waste: Toxic/Corrosive Amine, Non-Halogenated Organic".
Storage & Transport: Store in a designated Satellite Accumulation Area (SAA) with secondary containment. Transfer to your Environmental Health and Safety (EHS) department within 90 days for professional RCRA-compliant incineration[3].
Use this protocol for empty vials, contaminated syringes, and glassware.
Preparation: In a certified chemical fume hood, prepare a decontamination bath consisting of 3-6%
H2O2
dissolved in 0.1 M aqueous citric acid (or dilute HCl).
Submersion: Submerge all contaminated glassware fully into the bath.
Oxidation Phase: Allow the glassware to soak for 2 to 4 hours. The acidic environment keeps the amine protonated while the peroxide oxidizes the malodorous thioether to a stable sulfoxide.
Rinsing: Remove the glassware and rinse with copious amounts of deionized water. The resulting trace aqueous wash is generally safe for standard aqueous waste streams, subject to your local Publicly Owned Treatment Works (POTW) regulations.
Protocol C: Emergency Spill Response
Use this protocol for uncontained benchtop or floor spills.
Containment: Immediately don heavy-duty nitrile gloves and chemical splash goggles. Ensure the fume hood sash is lowered or room ventilation is maximized.
Absorption: Cover the spill with an inert, non-combustible absorbent material such as dry sand, vermiculite, or diatomaceous earth. Never use sawdust or paper towels for concentrated amine/thioether spills.
Collection: Using a plastic scoop (avoid metal), transfer the saturated absorbent into a heavy-duty plastic waste bag or HDPE bucket.
Surface Decontamination: Spray the spill zone with the acidified
H2O2
solution (from Protocol B) to neutralize residual molecules. Wipe down after 15 minutes and dispose of the wipes in the solid hazardous waste bin.
Operational Workflow Diagram
Fig 1: Disposal decision tree for {1-[4-(Methylsulfanyl)phenyl]ethyl}(propyl)amine waste streams.
Regulatory & Compliance Logistics
RCRA Compliance: Under the EPA's Resource Conservation and Recovery Act (RCRA), bulk quantities of this waste must be managed as extremely hazardous due to its combined toxicity and potential corrosivity[3].
Ventilation Standards: All handling, decontamination, and open-container disposal must occur within a certified Class II biological safety cabinet or a chemical fume hood to prevent occupational exposure to thioether vapors[4].
References
Title: SRS-008 – Chemical Disposal Standard Operating Procedures (SOP)
Source: U.S. Department of Veterans Affairs (va.gov)
URL: [Link]
Title: How to Store and Dispose of Extremely Hazardous Chemical Waste
Source: UC San Diego (ucsd.edu)
URL: [Link]
Title: A Publication of Reliable Methods for the Preparation of Organic Compounds - Working with Hazardous Chemicals (Prudent Practices)
Source: Organic Syntheses (orgsyn.org)
URL: [Link]
